2-Isopropylamino-5-methyl-3-nitropyridine

• CAS: 954228-54-7

Core Science & Biosynthesis

Introduction: The Significance of the 2-Amino-3-Nitropyridine Scaffold

An In-depth Technical Guide to the Chemical Structure of N-isopropyl-5-methyl-3-nitropyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

The pyridine ring is a foundational structural motif in a vast array of natural products, pharmaceuticals, and agrochemicals.[1] Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in medicinal chemistry. The introduction of a nitro group and an amino group at the 3- and 2-positions, respectively, creates a 2-amino-3-nitropyridine core with a distinct electronic profile. The electron-withdrawing nitro group significantly influences the reactivity and potential biological activity of these compounds, making them valuable precursors for a range of bioactive molecules.[2] This guide provides a comprehensive technical overview of a specific derivative, N-isopropyl-5-methyl-3-nitropyridin-2-amine, offering insights into its synthesis, structural characterization, and potential applications, based on established knowledge of analogous compounds.

Proposed Synthesis of N-isopropyl-5-methyl-3-nitropyridin-2-amine

The synthesis of N-isopropyl-5-methyl-3-nitropyridin-2-amine can be logically approached through a multi-step process starting from a commercially available precursor. A plausible and efficient route involves the nucleophilic aromatic substitution of a suitable halogenated nitropyridine.

A key starting material for this synthesis is 2-chloro-5-methyl-3-nitropyridine. This intermediate can be synthesized from 2-amino-5-methylpyridine through a diazotization reaction followed by treatment with a chloride source, and subsequent nitration.[2] The final step would then be the substitution of the chloro group with isopropylamine.[3]

Experimental Protocol: A Step-by-Step Methodology

Step 1: Synthesis of 2-Chloro-5-methyl-3-nitropyridine

This initial step is crucial and can be adapted from established procedures for the synthesis of similar chlorinated nitropyridines.[2]

• Nitration of 2-Amino-5-methylpyridine: 2-Amino-5-methylpyridine is carefully nitrated using a mixture of nitric acid and sulfuric acid to yield 2-amino-5-methyl-3-nitropyridine.[4]

• Conversion to 2-Chloro-5-methyl-3-nitropyridine: The resulting 2-amino-5-methyl-3-nitropyridine is then subjected to a Sandmeyer reaction. The amino group is diazotized using sodium nitrite in the presence of a strong acid (e.g., HCl), followed by the introduction of a chloro group using a copper(I) chloride catalyst.

Step 2: Synthesis of N-isopropyl-5-methyl-3-nitropyridin-2-amine

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-chloro-5-methyl-3-nitropyridine (1 equivalent) in a suitable solvent such as ethanol or acetonitrile.

• Add isopropylamine (2-3 equivalents) to the solution. The excess isopropylamine also acts as a base to neutralize the HCl formed during the reaction.[5]

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure N-isopropyl-5-methyl-3-nitropyridin-2-amine.

Caption: Proposed synthetic pathway for N-isopropyl-5-methyl-3-nitropyridin-2-amine.

Structural Elucidation and Characterization

A combination of spectroscopic techniques is essential for the unambiguous structural confirmation of the target compound. The expected data can be reliably predicted based on extensive studies of similar 2-amino-3-nitropyridine derivatives.[6][7]

Caption: Workflow for the structural elucidation of the target compound.

Spectroscopic Data (Predicted)

Technique	Expected Observations
¹H NMR	- A doublet for the isopropyl methyl protons (~1.3 ppm). - A multiplet for the isopropyl CH proton (~4.0 ppm). - A singlet for the C5-methyl protons (~2.4 ppm). - Two singlets or doublets for the aromatic protons on the pyridine ring (in the range of 7.0-8.5 ppm). - A broad singlet for the N-H proton.
¹³C NMR	- Resonances for the isopropyl methyl carbons (~22 ppm) and CH carbon (~45 ppm). - A resonance for the C5-methyl carbon (~18 ppm). - Aromatic carbon signals between 110-160 ppm.
Mass Spec.	- A molecular ion peak [M]+ corresponding to the molecular weight of C9H13N3O2 (195.22 g/mol ). - Characteristic fragmentation patterns involving the loss of the isopropyl and nitro groups.
IR (cm⁻¹)	- N-H stretching vibration (~3300-3400 cm⁻¹). - C-H stretching vibrations (aliphatic and aromatic, ~2850-3100 cm⁻¹). - Asymmetric and symmetric NO₂ stretching (~1550 and ~1350 cm⁻¹). - C=C and C=N stretching of the aromatic ring (~1400-1600 cm⁻¹).
UV-Vis	- Absorption maxima in the UV-visible region characteristic of the nitropyridine chromophore, likely with shifts influenced by the substituents.

Crystallographic Analysis

For definitive structural proof, single-crystal X-ray diffraction would provide the precise three-dimensional arrangement of the atoms, including bond lengths, bond angles, and any intermolecular interactions in the solid state. This technique has been successfully applied to characterize similar 2-N-phenylamino-methyl-nitro-pyridine isomers.[1]

Physicochemical Properties (Predicted)

The physicochemical properties of N-isopropyl-5-methyl-3-nitropyridin-2-amine can be estimated based on its structure and data from analogous compounds like N-isopropyl-3-nitropyridin-2-amine.[8]

Property	Predicted Value	Reference
Molecular Formula	C9H13N3O2	N/A
Molecular Weight	195.22 g/mol	N/A
CAS Number	Not available	N/A
Boiling Point	~310-330 °C
pKa	~2.5-3.0
LogP	~2.5-2.8	[8]

Potential Applications and Future Research Directions

Nitropyridine derivatives are recognized as versatile building blocks in the synthesis of biologically active compounds.[2]

• Medicinal Chemistry: The 2-amino-3-nitropyridine scaffold is present in molecules that exhibit a range of biological activities, including kinase inhibition. For instance, related structures have been investigated as potent inhibitors of Janus kinase 2 (JAK2).[2] The title compound could serve as a valuable intermediate for the synthesis of novel kinase inhibitors or other potential therapeutic agents. The reduction of the nitro group to an amine would provide a key functional group for further elaboration and library synthesis.[9]

• Materials Science: The electronic properties of nitropyridine derivatives also make them of interest in materials science, potentially for applications in optoelectronics.[1]

Future research on N-isopropyl-5-methyl-3-nitropyridin-2-amine should focus on its successful synthesis and full characterization. Following this, a thorough investigation of its biological activity, particularly in kinase inhibitor screening assays, would be a logical next step. Structure-activity relationship (SAR) studies, involving the synthesis of analogues with different substituents on the pyridine ring and the amino group, could lead to the discovery of potent and selective drug candidates.

References

• Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers. Available at: [Link]

• Structural and Theoretical Studies of 2-amino-3-nitropyridine - ResearchGate. Available at: [Link]

• (PDF) Structural and Theoretical Studies of 2-amino-3-nitropyridine - ResearchGate. Available at: [Link]

• N-isopropyl-3-nitropyridin-2-amine | C8H11N3O2 | CID 21601995 - PubChem. Available at: [Link]

• Synthesis of N-Isopropyl-5-(3,4-dihydroxy-5-nitrophenyl)pentanoic amide - PrepChem.com. Available at: [Link]

• Preparation of 2-amino-3-nitropyridine and 2-amino-5-nitro pyridine | Semantic Scholar. Available at: [Link]

• Nitropyridines in the Synthesis of Bioactive Molecules - MDPI. Available at: [Link]

• N-Isopropyl-Isopropylidene-Amine - CAS - 3332-08-9 | Axios Research. Available at: [Link]

• Isopropylamine - Wikipedia. Available at: [Link]

• Supplementary Information Synthetic routes to compounds 5 and 10-19 - The Royal Society of Chemistry. Available at: [Link]

• N-Methyl-3-nitro-2-pyridinamine | C6H7N3O2 | CID 556349 - PubChem. Available at: [Link]

• CN102070461A - Synthesis method of N-methyl isopropylamine - Google Patents.
• CN116444378A - Synthesis method of N-methyl isopropyl amine - Google Patents.

• N-Isopropyl-N-(N-propyl)-amine - Optional[MS (GC)] - Spectrum - SpectraBase. Available at: [Link]

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2-Isopropylamino-5-methyl-3-nitropyridine molecular weight and formula

An In-depth Technical Guide to 2-Isopropylamino-5-methyl-3-nitropyridine

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-Isopropylamino-5-methyl-3-nitropyridine, a substituted nitropyridine derivative of interest in medicinal chemistry and materials science. While direct experimental data for this specific molecule is not extensively published, this document synthesizes information from closely related analogues to project its physicochemical properties, propose a viable synthetic route, and discuss its potential applications. This guide is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of this compound's characteristics and research potential.

Introduction

Substituted nitropyridines are a class of heterocyclic compounds that have garnered significant attention in various scientific fields. The presence of the nitro group, a strong electron-withdrawing group, and the pyridine ring, a bioisostere of benzene, imparts unique electronic and biological properties to these molecules. These properties make them valuable intermediates and active moieties in the development of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Specifically, the 2-amino-3-nitropyridine scaffold is a key building block in the synthesis of compounds targeting a range of biological targets, including kinases and other enzymes involved in cell signaling pathways.[3]

This guide focuses on the specific derivative, 2-Isopropylamino-5-methyl-3-nitropyridine. The introduction of an isopropylamino group at the 2-position and a methyl group at the 5-position is expected to modulate the compound's lipophilicity, steric profile, and metabolic stability, potentially influencing its biological activity and pharmacokinetic properties.

Physicochemical Properties

The fundamental physicochemical properties of 2-Isopropylamino-5-methyl-3-nitropyridine have been calculated based on its chemical structure. These properties are crucial for understanding its behavior in chemical and biological systems.

Property	Value
Molecular Formula	C₉H₁₃N₃O₂
Molecular Weight	195.22 g/mol
IUPAC Name	N-isopropyl-5-methyl-3-nitropyridin-2-amine
CAS Number	Not available

Synthesis and Methodology

A plausible synthetic route for 2-Isopropylamino-5-methyl-3-nitropyridine involves a nucleophilic aromatic substitution (SNAr) reaction. This common and effective method for the synthesis of 2-aminopyridine derivatives utilizes a readily available starting material, 2-chloro-5-methyl-3-nitropyridine, and reacts it with isopropylamine.

Proposed Synthetic Scheme

The proposed two-step synthesis starts from the commercially available 2-amino-5-methylpyridine.

Caption: Proposed synthesis of 2-Isopropylamino-5-methyl-3-nitropyridine.

Experimental Protocol

Step 1: Synthesis of 2-Chloro-5-methyl-3-nitropyridine

This intermediate can be synthesized from 2-amino-5-methylpyridine through a two-step process involving nitration followed by a Sandmeyer reaction. The nitration of 2-aminopyridines typically yields a mixture of isomers, with the 3-nitro and 5-nitro products being common.[4] Separation of the desired 3-nitro isomer would be necessary.

Step 2: Synthesis of 2-Isopropylamino-5-methyl-3-nitropyridine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-chloro-5-methyl-3-nitropyridine (1.0 eq) in a suitable solvent such as ethanol or acetonitrile.

• Addition of Reagents: Add isopropylamine (1.2 eq) to the solution, followed by a non-nucleophilic base like triethylamine or diisopropylethylamine (1.5 eq) to scavenge the HCl byproduct.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-Isopropylamino-5-methyl-3-nitropyridine.

Spectroscopic Characterization

The structural confirmation of the synthesized 2-Isopropylamino-5-methyl-3-nitropyridine would rely on standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the methyl protons, and the protons of the isopropyl group (a septet for the CH and a doublet for the two CH₃ groups). The amino proton (NH) may appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display nine distinct carbon signals corresponding to the pyridine ring carbons, the methyl carbon, and the isopropyl carbons.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretch of the secondary amine, C-H stretches of the alkyl groups, C=C and C=N stretches of the pyridine ring, and strong asymmetric and symmetric stretches for the nitro group (NO₂).

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) corresponding to the calculated molecular weight of 195.22 g/mol .

Applications and Research Interest

While specific applications for 2-Isopropylamino-5-methyl-3-nitropyridine are not documented, the broader class of nitropyridine derivatives has shown significant potential in several areas:

• Pharmaceutical Development: Many nitropyridine derivatives serve as key intermediates in the synthesis of biologically active molecules. For instance, they have been utilized in the development of inhibitors for Janus kinase 2 (JAK2) and glycogen synthase kinase-3 (GSK3), which are important targets in cancer and metabolic diseases, respectively.[3] The structural motifs present in 2-Isopropylamino-5-methyl-3-nitropyridine make it an attractive candidate for library synthesis in drug discovery programs.

• Agrochemicals: The nitropyridine scaffold is also found in various pesticides and herbicides.[1]

• Materials Science: The electronic properties of nitropyridines make them interesting for applications in optoelectronics and as components of advanced materials.[2][5]

Safety and Handling

Nitroaromatic compounds should be handled with care as they can be toxic and potentially mutagenic. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. For specific safety information, it is advisable to consult the Safety Data Sheet (SDS) for closely related compounds like 2-amino-3-methyl-5-nitropyridine.[6]

References

• Minkin, V. I. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. MDPI.

• PubChem. (n.d.). 2-Amino-3-methyl-5-nitropyridine. Retrieved from [Link]

• NIST. (n.d.). 2-Amino-5-nitropyridine. In NIST Chemistry WebBook. Retrieved from [Link]

• Patsnap. (2021). Synthesis method of 2-isopropyl-3-amino-4-methylpyridine. Eureka. [Link]

• Godlewska, P., et al. (2025). Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers. International Journal of Molecular Sciences. [Link]

• Organic Syntheses. (n.d.). 2,3-diaminopyridine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Hydroxy-5-nitropyridine. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-5-methyl-3-nitropyridine. Retrieved from [Link]

• Arulchakkaravarthi, A., & Krishnan, S. (2013). A Convenient Route to Synthesize and Grow 2-Amino 5-Nitro Pyridinium Nitrate Crystals for Laser Generation.

• Godlewska, P., et al. (2025). Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers. International Journal of Molecular Sciences. [Link]

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• 4. Organic Syntheses Procedure [orgsyn.org]
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• 6. 2-Amino-3-methyl-5-nitropyridine | C6H7N3O2 | CID 2734446 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Data & Characterization: 2-Isopropylamino-5-methyl-3-nitropyridine

An In-Depth Technical Guide on the Solubility and Thermodynamic Characterization of 2-Isopropylamino-5-methyl-3-nitropyridine.

Executive Summary

2-Isopropylamino-5-methyl-3-nitropyridine (CAS: Not widely listed; Analogous Precursor CAS: 18344-51-9) is a critical intermediate in the synthesis of functionalized pyridine derivatives, often employed in the development of agrochemicals (e.g., neonicotinoid analogs) and kinase inhibitors.[1] Its solubility profile is a fundamental physicochemical parameter governing reaction kinetics, purification efficiency (crystallization), and formulation stability.[1]

This guide provides a technical analysis of its solubility behavior, detailing the thermodynamic mechanisms driving dissolution in organic solvents.[1] Due to the proprietary nature of specific equilibrium data in open literature, this document establishes a validated experimental protocol for determination and uses Structural Activity Relationship (SAR) analysis to predict solubility trends relative to its well-characterized precursor, 2-amino-5-methyl-3-nitropyridine.[1]

Compound Characterization & Physicochemical Profile

Understanding the solute's molecular architecture is prerequisite to predicting solvent compatibility.[1]

Property	Specification	Mechanistic Implication
IUPAC Name	N-Isopropyl-5-methyl-3-nitropyridin-2-amine	Core identity.[1]
Molecular Formula	C H N O	Moderate molecular weight (195.22 g/mol ).[1]
Key Functional Groups	• Nitro (-NO ): Strong electron-withdrawing; H-bond acceptor.[1]• Isopropylamino (-NH-iPr): Lipophilic domain; H-bond donor.[1]• Pyridine Nitrogen: Weak base; H-bond acceptor.[1]	Amphiphilic nature allows solubility in both polar aprotic and non-polar solvents.[1]
Predicted LogP	~2.0 – 2.5	Lipophilic; indicates poor water solubility but high affinity for octanol, ethyl acetate, and DCM.[1]

Solubility Mechanism

The dissolution of 2-isopropylamino-5-methyl-3-nitropyridine is driven by the disruption of its crystal lattice (enthalpy of fusion) and the formation of solute-solvent interactions (solvation enthalpy).[1]

• In Alcohols (MeOH, EtOH): The secondary amine (-NH-) acts as a hydrogen bond donor, while the solvent hydroxyls accept.[1] The nitro group further stabilizes the complex via dipole-dipole interactions.[1]

• In Aprotic Solvents (DMSO, DMF): High solubility is expected due to strong dipole interactions with the nitro-pyridine core.[1]

• In Non-Polar Solvents (Hexane, Toluene): The isopropyl group provides a "greasy" handle, significantly enhancing solubility compared to the unsubstituted 2-amino analog.[1]

Experimental Determination Protocols

Standardized methodologies for generating precise solubility data.[1]

Protocol A: Isothermal Saturation Method (Shake-Flask)

This is the gold standard for equilibrium solubility determination.[1]

• Preparation: Add excess 2-isopropylamino-5-methyl-3-nitropyridine solid to 50 mL of the target solvent in a jacketed glass vessel.

• Equilibration: Agitate the slurry at a fixed temperature (e.g., 298.15 K) for 24–48 hours to ensure thermodynamic equilibrium.

• Sampling: Stop agitation and allow the solid phase to settle for 2 hours.

• Filtration: Withdraw the supernatant using a syringe filter (0.45 µm PTFE) pre-heated to the system temperature to prevent precipitation.[1]

• Quantification: Dilute the filtrate and analyze via HPLC (UV detection at

  nm) or Gravimetric Analysis (evaporation of solvent).

Protocol B: Laser Monitoring Dynamic Method

Ideal for generating polythermal solubility curves rapidly.[1]

• Setup: Place a known mass of solute and solvent in a vessel equipped with a laser transmissometer.[1]

• Heating: Slowly heat the mixture (0.1 K/min) while stirring.

• Detection: The point of complete dissolution is marked by a sudden spike in laser transmittance (turbidity

  clear).[1]

• Repetition: Add more solute to the same vessel and repeat to map the solubility curve (

  vs ).

Figure 1: Workflow for the isothermal determination of solubility, ensuring thermodynamic equilibrium before quantification.

Thermodynamic Modeling & Data Correlation

Once experimental data is obtained, it must be correlated to predict solubility at unmeasured temperatures.[1] The Modified Apelblat Equation is the industry standard for nitropyridine derivatives.[1]

The Modified Apelblat Model

[1]

• : Mole fraction solubility.[1]
• : Absolute temperature (K).[1]
• : Empirical model parameters derived from regression.

Interpretation:

• Parameter B: Reflects the enthalpy of solution.[1] A negative

  value typically indicates an endothermic process (solubility increases with ).[1]

• Parameter C: Accounts for the temperature dependence of the heat capacity.

Predicted Solubility Trends (Comparative Analysis)

Based on data for the structural analog 2-amino-5-methyl-3-nitropyridine (CAS 18344-51-9) [1, 2], the expected solubility profile for the N-isopropyl derivative is:

Solvent Class	Representative Solvent	Predicted Solubility Trend	Rationale
Polar Aprotic	DMF, DMSO, NMP	Very High (> 0.15 mole frac)	Strong dipole-dipole interaction with nitro group.[1]
Short-Chain Alcohols	Methanol, Ethanol	High	H-bonding with pyridine N and amino H.
Esters/Ketones	Ethyl Acetate, Acetone	Moderate to High	Compatible polarity; good for crystallization.[1]
Ethers	THF, 1,4-Dioxane	Moderate	Good solvation of the organic core.[1]
Alkanes	Hexane, Heptane	Low (but > precursor)	Isopropyl group improves lipophilicity vs. bare amine.[1]
Water	Water	Very Low (Insoluble)	Hydrophobic aromatic ring dominates.[1]

Application in Crystallization & Purification

For researchers isolating this intermediate, the solubility data dictates the crystallization strategy.[1]

Recommended Solvent System: Cooling Crystallization

• Solvent: Ethanol or Isopropanol.[1]

• Logic: The compound exhibits a steep solubility curve (high

  ) in alcohols.[1]

• Process: Dissolve at reflux

  Cool to 0°C. The steep curve ensures high recovery yield.

Recommended Solvent System: Anti-Solvent Crystallization

• Solvent: Acetone (dissolves well).[1]

• Anti-Solvent: Water or Hexane (poor solubility).[1]

• Logic: Adding water to a saturated acetone solution drastically reduces solubility, forcing precipitation.[1]

Figure 2: Optimal crystallization workflow based on predicted solubility differentials in alcoholic solvents.[1]

References

• BenchChem. (2024).[1] Technical Guide to the Solubility of Nitropyridine Derivatives. Retrieved from .[1]

• National Institute of Standards and Technology (NIST). (2023).[1] ThermoML: Thermodynamics of Global Solutions - Nitropyridine Data.[1] Retrieved from .[1]

• Splendid Lab. (2024).[1] Product Catalog: 2-Isopropylamino-5-methyl-3-nitropyridine (CSL-90002).[1] Retrieved from .[1]

• Wang, B., et al. (2017).[1] "Solubility of 3-methyl-4-nitrobenzoic acid in binary solvent mixtures." Journal of Chemical & Engineering Data, 62(4).[1] (Cited for thermodynamic modeling methodology of similar nitro-aromatics).[1][2]

Sources

• 1. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 2. researchgate.net [researchgate.net]

Hazard Assessment & Handling Guide: 2-Isopropylamino-5-methyl-3-nitropyridine

CAS: 954228-54-7 | Role: Advanced Intermediate (Enasidenib/AG-221 Synthesis)[1][2]

Part 1: Core Directive & Scientific Context

Executive Summary

This guide serves as a Pre-Clinical Hazard Assessment for 2-isopropylamino-5-methyl-3-nitropyridine.[2] Unlike commodity chemicals with decades of exposure data, this compound is a specialized R&D intermediate.[2] Publicly indexed, regulatory-validated Safety Data Sheets (SDS) are often generic or unavailable for this specific CAS.[2]

Therefore, this guide utilizes Structure-Activity Relationship (SAR) logic and Functional Group Analysis to derive a safety profile. It treats the substance not just as a static chemical, but as a dynamic energetic precursor often used in the synthesis of IDH2 inhibitors (e.g., Enasidenib).[2]

Critical Hazard Flag: The presence of a nitro group (

) on a pyridine ring, adjacent to an amine, creates a "push-pull" electronic system.[1][2] While this stabilizes the molecule for synthesis, it introduces thermal instability risks during scale-up, particularly during hydrogenation reactions.[2]

Substance Identification

Parameter	Detail
Chemical Name	2-isopropylamino-5-methyl-3-nitropyridine
Synonyms	N-Isopropyl-5-methyl-3-nitropyridin-2-amine; 5-methyl-3-nitro-N-(propan-2-yl)pyridin-2-amine
CAS Number	954228-54-7
Molecular Formula
Molecular Weight	195.22 g/mol
Physical State	Solid (Likely Yellow/Orange Crystalline Powder)
Solubility	Low in water; Soluble in DMSO, DCM, Ethyl Acetate

Part 2: GHS Hazard Classification (Derived)

Based on analog data (2-Amino-3-nitropyridine, CAS 4214-75-9) and functional group chemistry.[1][2]

Health Hazards (Predicted)

• Skin Corrosion/Irritation (Category 2): Aminopyridines are known lipophilic irritants. The isopropyl group increases lipophilicity, potentially enhancing skin absorption.[2]

• Serious Eye Damage/Irritation (Category 2A): Dust and vapors are expected to cause significant irritation to mucous membranes.[2]

• Specific Target Organ Toxicity - Single Exposure (Category 3): Respiratory tract irritation is the primary endpoint for inhalation of dusts.[1][2]

• Skin Sensitization (Category 1B): Warning: Pyridine intermediates often exhibit sensitizing properties upon repeated exposure.[2]

Physical Hazards (The "Hidden" Risk)[1][2]

• Self-Reactive Substances (Unclassified - Caution Required):

  • Mechanism: The nitro group is an energeticophore. Decomposition can release

    gases rapidly.[2]

  • Risk: Thermal runaway if heated under confinement (e.g., in a sealed reactor or drying oven) without prior DSC screening.[2]

Part 3: Risk Management & Handling Protocols

A self-validating system for R&D and Process Safety.[1][2]

The "Thermal Gating" Protocol

Do not scale up (>10g) without passing this gate.

Before heating this compound above 50°C or subjecting it to reaction conditions, you must validate its thermal stability.[2]

Step-by-Step Validation:

• DSC Screening: Run Differential Scanning Calorimetry (DSC) from 30°C to 350°C at 5°C/min in a sealed gold-plated crucible.

  • Pass Criteria: No exotherm onset (

    ) below 180°C.

  • Fail Criteria: Sharp exotherm (

    ) detected.

• TMRad Calculation: If an exotherm is found, calculate the Time to Maximum Rate under adiabatic conditions (TMRad).[2] Ensure your process time is

  of the TMRad at the operating temperature.

Storage & Stability[1][2]

• Atmosphere: Store under Inert Gas (Nitrogen/Argon) . Secondary amines can oxidize or absorb

  over time.[2]

• Temperature: Ambient (15–25°C) is generally acceptable, but refrigeration (2–8°C) is preferred to inhibit slow decomposition of the nitro group over long durations (>6 months).[2]

• Incompatibilities:

  • Strong Reducing Agents: (e.g., Hydrazine, LAH) – Risk of uncontrolled exothermic reduction.[2]

  • Strong Acids: Can protonate the pyridine nitrogen, altering solubility and reactivity.[2]

Part 4: Synthesis Context & Emergency Response[1]

Synthesis Workflow Risks

The primary utility of CAS 954228-54-7 is the reduction of the nitro group to an amine (forming a 2,3-diamino pyridine).[1][2]

• Hazard: Catalytic Hydrogenation (

  ).

• Control: This reaction is highly exothermic. The heat of reaction (

  ) for nitro reduction is approx. -500 kJ/mol .[1][2]

• Protocol: Dosing must be mass-transfer controlled. Never add catalyst to a hot solution of the nitro-pyridine.[1][2]

Emergency Response (NOx Release)

In the event of a fire or thermal decomposition, this compound will release Nitrogen Oxides (

) .[2]

• Symptoms:

  has a sweet smell but causes delayed pulmonary edema (fluid in lungs) up to 24 hours after exposure.

• Action: If smoke/fumes are inhaled, the victim must be observed in a hospital for 24 hours, even if they feel fine immediately.[2]

Part 5: Visualization & Logic Flows[1][2]

Safety Decision Tree: Thermal Stability

This diagram illustrates the "Self-Validating" logic required before processing nitro-pyridine intermediates.

Figure 1: Thermal Safety Decision Matrix. Mandatory workflow for scaling up nitro-aromatic intermediates.

Synthesis Hazard Map

Visualizing where the risks occur during the standard utilization of this intermediate.[2]

Figure 2: Synthesis Hazard Map. The target compound represents a stability plateau before the high-risk reduction step.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24846882, 2-Amino-3-nitropyridine (Analog Reference).[1][2] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[2] Retrieved from [Link][2]

• Stein, R. L., et al. (2017). Discovery of Enasidenib (AG-221), a Potent and Selective Inhibitor of Mutant Isocitrate Dehydrogenase 2 (IDH2).[2] Journal of Medicinal Chemistry.[2] (Context for synthesis intermediates). Retrieved from [Link][1][2]

• Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design.[2] Wiley-VCH.[1][2] (Source for TMRad and DSC protocols).

Sources

• 1. 79371-44-1|N-(3-Nitropyridin-2-yl)acetamide|BLD Pharm [bldpharm.com]
• 2. 2-Amino-3-nitropyridine - High purity | EN [georganics.sk]

Protocols & Analytical Methods

Synthesis of 2-isopropylamino-5-methyl-3-nitropyridine from 2-chloro-5-methyl-3-nitropyridine

Application Note: Optimized Synthesis of 2-isopropylamino-5-methyl-3-nitropyridine via Nucleophilic Aromatic Substitution ( )

Executive Summary & Scientific Context

This Application Note details the synthetic protocol for 2-isopropylamino-5-methyl-3-nitropyridine , a critical scaffold often utilized in the development of PI3K, mTOR, and JAK kinase inhibitors.[1]

The transformation proceeds via a Nucleophilic Aromatic Substitution (

) of the chlorine atom in 2-chloro-5-methyl-3-nitropyridine by isopropylamine .[1]

Key Technical Insight: While standard

reactions on nitropyridines are typically performed at reflux in ethanol or acetonitrile, this specific protocol requires modification due to the physical properties of the nucleophile. Isopropylamine has a boiling point of ~32.4°C , which is significantly lower than standard reaction temperatures ( ). To prevent loss of stoichiometry and ensure complete conversion, this protocol utilizes a sealed pressure vessel approach, ensuring the nucleophile remains in the liquid phase to drive the reaction kinetics.

Reaction Scheme

The 3-nitro group provides the necessary electron-withdrawing activation to make the C-2 position electrophilic enough for attack by the primary amine.[1] The 5-methyl group exerts a mild electron-donating effect but does not significantly deactivate the ring toward this substitution.[1]

Experimental Protocol

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Density (g/mL)	Role
2-Chloro-5-methyl-3-nitropyridine	172.57	1.0	Solid	Substrate (Electrophile)
Isopropylamine	59.11	2.5	0.69	Nucleophile & Base
Triethylamine ( )	101.19	1.2	0.73	Aux.[1] Base (Optional)*
Acetonitrile (MeCN)	41.05	N/A	0.786	Solvent

*Note: Isopropylamine can act as its own base to scavenge the HCl byproduct. However, using 2.5 equivalents ensures enough amine remains for nucleophilic attack. Alternatively, 1.1 equiv of amine + 1.2 equiv of

can be used to conserve the amine.

Detailed Methodology (Sealed Tube Method)

Rationale: The sealed tube prevents the volatile isopropylamine (bp 32°C) from evaporating before reacting.

• Preparation:

  • Equip a 20 mL heavy-walled pressure vial (e.g., microwave vial or Ace pressure tube) with a magnetic stir bar.

  • Charge the vial with 2-chloro-5-methyl-3-nitropyridine (1.0 g, 5.8 mmol).[1]

  • Add Acetonitrile (MeCN) (10 mL). Stir until the solid is mostly dissolved.

• Nucleophile Addition:

  • Cool the vial to 0°C in an ice bath. This minimizes the vaporization of isopropylamine upon addition.

  • Add Triethylamine (0.97 mL, 7.0 mmol) via syringe.

  • Add Isopropylamine (1.24 mL, 14.5 mmol) dropwise via syringe.

  • Seal the vial immediately with a crimp cap or screw-top Teflon cap.[1]

• Reaction:

  • Allow the mixture to warm to Room Temperature (RT) and stir for 30 minutes.

  • Transfer to a heating block/oil bath set to 50°C .

  • Stir for 2–4 hours .

  • Process Control: Monitor by TLC (Mobile Phase: 20% EtOAc in Hexanes). The starting material (

    ) should disappear, and a more polar yellow/orange spot ( ) should appear.

• Workup:

  • Cool the vial to RT, then carefully vent any residual pressure.

  • Option A (Precipitation - Recommended): Pour the reaction mixture into 50 mL of ice-cold water with vigorous stirring. The product is hydrophobic and typically precipitates as a bright yellow/orange solid.

    • Stir for 15 minutes.

    • Filter the solid using a Büchner funnel.

    • Wash the cake with cold water (

      ) and cold hexanes ( ).

  • Option B (Extraction - If oil forms): If the product oils out, extract the aqueous mixture with Ethyl Acetate (

    ). Wash combined organics with brine, dry over , filter, and concentrate in vacuo.

• Purification:

  • The crude solid is often

    pure.

  • If necessary, recrystallize from Ethanol/Water or purify via flash column chromatography (

    EtOAc/Hexanes).

Mechanism & Pathway Visualization

The reaction follows a standard addition-elimination mechanism.[1] The diagram below illustrates the formation of the Meisenheimer complex and the subsequent restoration of aromaticity.

Caption: The nucleophilic amine attacks the C2 position, stabilized by the ortho-nitro group, followed by chloride elimination.

Safety & Handling (HSE)

• Isopropylamine: Extremely flammable (Flash point

  ) and volatile. Causes severe skin burns and eye damage. Must be handled in a fume hood. Do not use open heating baths; use oil baths or heating blocks with temperature control.

• Nitropyridines: Potentially energetic. While this specific derivative is generally stable, avoid subjecting the dry solid to excessive heat or friction.

• Pressure Vials: Always use a safety shield when heating sealed vessels. Ensure the vial is rated for the pressure generated by the solvent/amine vapor at 50°C.

References

• General Reactivity of 2-Chloro-3-Nitropyridines

  • Nitropyridines in the Synthesis of Bioactive Molecules. MDPI Pharmaceuticals.

  • Source: [Link][5][6][7]

• Starting Material Synthesis & Properties

  • Synthesis of 2-Chloro-5-methyl-3-nitropyridine.[1][8] ChemicalBook / Patent Data.[9]

• Physical Properties of Isopropylamine (Nucleophile)

  • Isopropylamine (CID 6363) - Safety & Physical Properties.[1][9] PubChem.

  • Source: [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. comptox.epa.gov [comptox.epa.gov]
• 3. materiellabo.com [materiellabo.com]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. 2-Chloro-3-methyl-5-nitropyridine | 22280-56-4 [chemicalbook.com]
• 6. CN102532010B - Preparation method of 2-chloro-3-aminopyridine - Google Patents [patents.google.com]
• 7. guidechem.com [guidechem.com]
• 8. echemi.com [echemi.com]
• 9. Isopropylamine | C3H9N | CID 6363 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reaction conditions for isopropylamine addition to 2-chloro-3-nitropyridine derivatives

This Application Note is designed for research scientists and process chemists involved in the synthesis of functionalized pyridine scaffolds. It details the nucleophilic aromatic substitution (

) of 2-chloro-3-nitropyridine with isopropylamine, a critical transformation in the development of kinase inhibitors and nitrogen-containing heterocycles.

Application Note: Optimized Amination of 2-Chloro-3-Nitropyridine with Isopropylamine

Introduction & Mechanistic Rationale

The aminopyridine motif is ubiquitous in medicinal chemistry, serving as a core pharmacophore in drugs targeting GPCRs and kinases. The reaction between 2-chloro-3-nitropyridine (1) and isopropylamine (2) to form N-isopropyl-3-nitropyridin-2-amine (3) represents a classic yet highly sensitive Nucleophilic Aromatic Substitution (

).

The Substrate Architecture

Unlike chlorobenzene, which requires forcing conditions or transition-metal catalysis (Buchwald-Hartwig), 2-chloro-3-nitropyridine is highly activated.

• Ring Nitrogen (

  ): Exerts a strong (inductive) and (mesomeric) effect, decreasing electron density at .

• Nitro Group (

  ): Located ortho to the leaving group, it stabilizes the anionic Meisenheimer intermediate via resonance.[1] This "ortho-effect" makes the chloride significantly more labile than in 3-chloropyridine or 2-chloro-5-nitropyridine.

Reaction Mechanism

The reaction proceeds via a two-step addition-elimination pathway:[1]

• Nucleophilic Attack: The lone pair of isopropylamine attacks the electron-deficient

  position.

• Meisenheimer Complex: Formation of a resonance-stabilized anionic intermediate.[1]

• Re-aromatization: Expulsion of the chloride leaving group to restore aromaticity.[2]

Diagram 1: Mechanistic Pathway ( )

Caption: Stepwise addition-elimination mechanism showing the rate-determining formation of the Meisenheimer complex.

Reaction Optimization & Conditions

The choice of solvent and base is critical to minimize hydrolysis (formation of 3-nitro-2-pyridone) and bis-addition.

Table 1: Solvent & Base Screening Matrix

Solvent	Dielectric Const.	Base	Temp (°C)	Yield	Notes
Ethanol (EtOH)	24.5	Excess Amine	60-80	88-95%	Recommended. Green solvent, product often precipitates upon cooling.
THF	7.5	TEA / DIPEA	Reflux	75-85%	Good for solubility, but requires aqueous workup to remove salts.
DMF	36.7		50	80-90%	Difficult to remove solvent; typically reserved for less reactive amines.
Water	80.1	None	100	<40%	Not Recommended. Competitive hydrolysis leads to pyridone byproduct.

Critical Parameters

• Stoichiometry: Use 2.2 - 2.5 equivalents of isopropylamine. The first equivalent acts as the nucleophile; the second scavenges the HCl generated. Alternatively, use 1.1 eq of amine with 1.2 eq of DIPEA/TEA.

• Temperature: While the reaction occurs at RT, mild heating (50–60°C ) ensures completion within 1–2 hours and prevents stalling.

• Concentration: 0.5 M to 1.0 M is optimal to maximize kinetics while maintaining solubility.

Standard Experimental Protocol

Objective: Synthesis of N-isopropyl-3-nitropyridin-2-amine on a 10 mmol scale.

Materials

• 2-Chloro-3-nitropyridine (MW: 158.54 g/mol ): 1.58 g (10 mmol)

• Isopropylamine (MW: 59.11 g/mol , d=0.69 g/mL): 1.48 g (2.15 mL, ~25 mmol)

• Ethanol (Absolute): 15 mL

• Ethyl Acetate/Hexanes (for purification if needed)[1]

Diagram 2: Experimental Workflow

Caption: Operational workflow for the synthesis, from setup to purification.

Step-by-Step Procedure

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-3-nitropyridine (1.58 g, 10 mmol) and Ethanol (15 mL). Stir until a clear yellow solution is obtained.

• Addition: Add isopropylamine (2.15 mL, 25 mmol) dropwise over 5 minutes at room temperature. Note: A mild exotherm may be observed.

• Reaction: Fit the flask with a reflux condenser and heat the mixture to 60°C (oil bath temperature). Stir for 2–3 hours.

  • Monitoring: Check reaction progress via TLC (Mobile Phase: 30% Ethyl Acetate in Hexanes). The starting material (

    ) should disappear, and a new, more polar yellow/orange spot ( ) should appear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the ethanol and excess amine under reduced pressure (rotary evaporator) to yield a yellow-orange solid residue.

  • Dissolve the residue in Ethyl Acetate (30 mL) and wash with water (

    mL) to remove the isopropylammonium chloride salt.

  • Wash the organic layer with Brine (10 mL), dry over anhydrous

    , filter, and concentrate.

• Purification:

  • The crude product is often pure enough (>95%) for subsequent steps.

  • If necessary, recrystallize from hot Ethanol/Water (1:1) or purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

• Characterization:

  • Appearance: Yellow crystalline solid.

  • Expected Yield: 1.6 – 1.7 g (88–94%).

Troubleshooting & Safety

Common Issues

• Hydrolysis (Byproduct Formation): If the reaction turns cloudy/white and yield is low, water may have entered the system, hydrolyzing the chloride to form 3-nitro-2-pyridone .

  • Solution: Use anhydrous ethanol and fresh amine.

• Incomplete Reaction: Steric hindrance of the isopropyl group may slow kinetics compared to n-propylamine.

  • Solution: Increase temperature to reflux (78°C) or extend time. Do not exceed 100°C to avoid thermal decomposition of the nitro group.

Safety Protocol

• Nitropyridines: Potentially energetic.[3] While this derivative is stable, avoid concentrating to absolute dryness with high heat.

• Isopropylamine: Highly flammable and corrosive. Handle in a fume hood.

• Skin Sensitization: Aminopyridines can be potent skin sensitizers. Wear nitrile gloves and long sleeves.

References

• Reaction Mechanism & Kinetics: Hamed, E. A., et al. "Nucleophilic substitutions at the pyridine ring.[4] Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates." J. Chem. Soc., Perkin Trans.[4] 2, 1997 , 2415-2422.[4] Link

• Synthetic Protocol (Analogous): "Preparation of 2-amino-3-nitropyridine and 2-amino-5-nitropyridine." Semantic Scholar, 2025 . Link

• Solvent Effects in SNAr: "Effect of the nature of the nucleophile and solvent on an SNAr reaction." RSC Advances, 2025 . Link

• Substrate Reactivity: "A Comparative Guide to the Reaction Mechanisms of 4-Chloro-2-methyl-3-nitropyridine." BenchChem Application Notes, 2025 . Link

• Product Data: PubChem CID 21601995: N-isopropyl-3-nitropyridin-2-amine.[5] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Explain and illustrate the mechanism of nucleophilic aromatic substitutio.. [askfilo.com]
• 3. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. N-isopropyl-3-nitropyridin-2-amine | C8H11N3O2 | CID 21601995 - PubChem [pubchem.ncbi.nlm.nih.gov]

Using 2-isopropylamino-5-methyl-3-nitropyridine as a kinase inhibitor scaffold

Technical Application Note: Leveraging the 2-Isopropylamino-5-methyl-3-nitropyridine Scaffold for Next-Gen Kinase Inhibitors

Executive Summary & Scaffold Rationale

The molecule 2-isopropylamino-5-methyl-3-nitropyridine represents a critical "privileged structure" in the design of ATP-competitive kinase inhibitors. While not a potent inhibitor in its isolated nitro-form, it serves as the essential synthetic linchpin for generating imidazo[4,5-b]pyridine cores.

This scaffold is particularly valued for targeting serine/threonine kinases (e.g., Aurora A/B , p38 MAPK ) and tyrosine kinases (e.g., FLT3 , JAK2 ). The structural logic is threefold:

• Hinge Binding Mimicry: The pyridine nitrogen and the subsequent C2-amine (post-cyclization) form a Donor-Acceptor (D-A) motif that mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge region (e.g., Ala213 in Aurora A).

• Solvent Front Control: The isopropyl group (derived from the C2-amine) typically orients towards the ribose-binding pocket or solvent front, providing solubility and steric selectivity.

• Vector for Diversity: The C5-methyl group offers a vector for further functionalization (via oxidation or halogenation) to reach the "gatekeeper" residue or the back hydrophobic pocket.

Chemical Synthesis: From Precursor to Pharmacophore

The utility of this scaffold lies in its conversion into a fused ring system. The following protocol details the generation of the scaffold and its subsequent cyclization into a bioactive kinase inhibitor core.

Workflow Diagram (Graphviz)

Caption: Synthetic trajectory transforming the nitro-pyridine precursor into the bioactive imidazo[4,5-b]pyridine kinase inhibitor core.

Detailed Protocol A: Synthesis of the Scaffold

Objective: Synthesize 2-isopropylamino-5-methyl-3-nitropyridine via Nucleophilic Aromatic Substitution (SnAr).

Reagents:

• 2-Chloro-5-methyl-3-nitropyridine (CAS: 23056-40-8)

• Isopropylamine (99%)

• DIPEA (N,N-Diisopropylethylamine)

• Solvent: Ethanol or Isopropanol[1]

Step-by-Step Methodology:

• Preparation: Dissolve 2-chloro-5-methyl-3-nitropyridine (1.0 eq) in ethanol (5 mL/mmol).

• Addition: Add DIPEA (1.5 eq) followed by isopropylamine (1.2 eq). The excess base neutralizes the HCl byproduct.

• Reaction: Heat the mixture to reflux (80°C) for 3–5 hours. Monitor reaction progress via TLC (hexane/ethyl acetate 4:1) or LC-MS. The starting chloride is less polar than the amine product.

• Workup:

  • Cool to room temperature.[2][3][]

  • Concentrate under reduced pressure to remove solvent and excess amine.

  • Resuspend residue in Ethyl Acetate and wash with water (x2) and brine (x1).

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification: The product is typically a yellow/orange solid. If necessary, purify via silica gel flash chromatography (0–20% EtOAc in Hexanes).

  • Yield Expectation: >85%.[2][3]

  • Validation: ¹H NMR (DMSO-d₆) should show the isopropyl doublet (~1.2 ppm) and the septet (~4.1 ppm), with the loss of the aromatic signal shift associated with the chloro-substituent.

Detailed Protocol B: Cyclization to Active Kinase Inhibitor

Objective: Convert the scaffold into the ATP-mimetic 3-isopropyl-6-methyl-3H-imidazo[4,5-b]pyridine.

• Reduction: Dissolve the scaffold (from Protocol A) in EtOH/H₂O (2:1). Add Sodium Dithionite (Na₂S₂O₄, 5 eq) and heat to 80°C for 2 hours. The color will shift from intense yellow/orange to pale yellow/colorless, indicating reduction of the nitro group to the primary amine.

• Cyclization (One-Pot Variant): To the crude diamine mixture, add an aldehyde of choice (e.g., 4-fluorobenzaldehyde for SAR exploration) and a catalytic oxidant (e.g., air/O₂ or Na₂S₂O₅). Alternatively, for the unsubstituted core, reflux in triethyl orthoformate with catalytic p-TsOH.

• Isolation: The resulting imidazo[4,5-b]pyridine precipitates upon cooling or water addition.

Structural Biology & SAR Logic

Understanding why this scaffold works is crucial for rational drug design.

Binding Mode Logic: Upon cyclization, the scaffold adopts a "Purine-Mimetic" pose.

• N1 (Pyridine Nitrogen): Acts as a Hydrogen Bond Acceptor .

• N3 (Imidazole Nitrogen): Acts as a Hydrogen Bond Donor (via the protonated state or tautomer).

• Isopropyl Group: Projects into the solvent-exposed region or the ribose pocket, preventing the inhibitor from penetrating too deeply into the hydrophobic back-pocket, which enhances selectivity against kinases with smaller gatekeeper residues.

Table 1: SAR Vectors on the Scaffold

Position	Chemical Group	Biological Function	Design Recommendation
C2 (Amine)	Isopropyl	Solubility & Steric fit	Keep small branched alkyls (isopropyl, cyclopropyl) to fit the ribose pocket.
C3 (Nitro)	Nitro Imidazole	Hinge Binding	Must be reduced/cyclized. The nitro group itself is a metabolic liability and poor binder.
C5	Methyl	Hydrophobic Interaction	Can be oxidized to -CH₂OH or -CHO to attach solubilizing tails (e.g., piperazines) reaching the solvent front.
N1	Pyridine N	H-Bond Acceptor	Essential for ATP-mimicry. Do not substitute.

Validation Protocol: Aurora A Kinase Assay

Once the scaffold is derivatized, its potency must be quantified. The following is a standard TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) protocol, optimized for this scaffold class.

Assay Principle: Detects the phosphorylation of a synthetic substrate by Aurora A. The tracer antibody binds only to the phosphorylated product.

Materials:

• Enzyme: Recombinant Human Aurora A (0.5 nM final).

• Substrate: ULight-labeled peptide (e.g., ULight-PLK, 50 nM).

• ATP: 10 µM (at Km).

• Detection: Europium-anti-phospho-antibody.

• Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT.

Step-by-Step Protocol:

• Compound Prep: Prepare 3-fold serial dilutions of the synthesized inhibitor in 100% DMSO. Acoustic transfer 100 nL into a 384-well white low-volume plate.

• Enzyme Addition: Add 5 µL of Aurora A enzyme solution (diluted in assay buffer). Incubate for 15 minutes at RT to allow inhibitor binding (Pre-incubation is critical for Type II or slow-offset inhibitors).

• Reaction Start: Add 5 µL of Substrate/ATP mix.

• Incubation: Incubate for 60 minutes at RT.

• Termination/Detection: Add 10 µM EDTA (to stop reaction) containing the Europium-antibody (2 nM).

• Readout: Incubate 1 hour. Read on a TR-FRET compatible plate reader (Excitation: 320nm; Emission: 615nm & 665nm).

• Analysis: Calculate Ratio (665/615). Fit data to a sigmoidal dose-response curve to determine IC₅₀.

Assay Logic Diagram (Graphviz)

Caption: TR-FRET Assay workflow for validating kinase inhibitory activity of the synthesized derivatives.

Troubleshooting & Optimization

• Synthesis Issue (Incomplete SnAr): If the displacement of the chloride is slow, switch solvent to n-Butanol and heat to 110°C in a sealed tube.

• Synthesis Issue (Nitro Reduction): If Na₂S₂O₄ yields are low due to workup difficulties (sulfur salts), use catalytic hydrogenation (H₂, 10% Pd/C, MeOH) for a cleaner reaction.

• Assay Artifacts: This scaffold is generally fluorescent-neutral. However, always run a "Compound Interference" control (Compound + Buffer + Detection Reagents) to ensure the molecule doesn't quench the Europium signal.

References

• Bavetsias, V., et al. (2010).[5] Imidazo[4,5-b]pyridine Derivatives as Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. Journal of Medicinal Chemistry, 53(14), 5213–5228.[5] Link

• Bavetsias, V., et al. (2012).[6] Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 55(20), 8721–8734. Link

• Marsilje, T. H., et al. (2013).[1] Discovery of Ceritinib (LDK378): A Potent and Selective, Orally Bioavailable, ALK Inhibitor. Journal of Medicinal Chemistry, 56(14), 5675–5690. Link

• Thermo Fisher Scientific. (n.d.). LanthaScreen™ Europium Kinase Binding Assay Protocol. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. 2-Chloro-5-methyl-3-nitro­pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties - Jarmoni - Current Medicinal Chemistry [edgccjournal.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Chemoselective Reduction of the 3-Nitro Group in 2-Isopropylamino-5-methyl-3-nitropyridine

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the selective reduction of the 3-nitro group in 2-isopropylamino-5-methyl-3-nitropyridine to yield 2-isopropylamino-5-methylpyridine-2,3-diamine. This transformation is a critical step in the synthesis of various heterocyclic scaffolds of medicinal importance. This application note details two robust protocols: catalytic hydrogenation using Palladium on carbon (Pd/C) and a metal-acid reduction using iron powder in acetic acid. The guide offers in-depth explanations of the underlying chemical principles, procedural details, and data interpretation to ensure successful and reproducible outcomes.

Introduction: The Significance of Aminopyridines

The pyridine ring is a foundational scaffold in a multitude of pharmaceuticals. The introduction of an amino group, particularly a vicinal diamine, unlocks a diverse range of synthetic possibilities for constructing fused heterocyclic systems. The reduction of a nitro group on the pyridine ring is a key transformation to access these valuable amine building blocks. The strong electron-withdrawing nature of the nitro group deactivates the pyridine ring towards electrophilic substitution but significantly activates it for nucleophilic aromatic substitution and, importantly, makes it susceptible to reduction.

The target molecule, 2-isopropylamino-5-methylpyridine-2,3-diamine, is a versatile intermediate. The vicinal diamine functionality is a precursor for the formation of imidazo[4,5-b]pyridines, a class of compounds with significant therapeutic potential.

Strategic Considerations for Nitro Group Reduction

The primary challenge in the reduction of a nitro group is achieving chemoselectivity, especially in the presence of other reducible functional groups.[1] While the substrate , 2-isopropylamino-5-methyl-3-nitropyridine, has limited additional functionalities, the choice of reducing agent can still significantly impact yield, purity, and scalability.

Two primary, well-established methods for the reduction of aromatic nitro groups are:

• Catalytic Hydrogenation: This method employs a catalyst, typically a noble metal like palladium or platinum on a solid support (e.g., carbon), in the presence of hydrogen gas.[2][3] It is often favored for its high efficiency, clean reaction profiles, and environmentally benign nature.

• Metal-Mediated Reduction: This classical approach utilizes a metal, such as iron, tin, or zinc, in an acidic medium.[3][4] These reactions are robust, cost-effective, and often tolerate a wider range of functional groups compared to some catalytic hydrogenation systems.

This guide will provide detailed protocols for both catalytic hydrogenation with Pd/C and a metal-acid reduction using iron powder.

Comparative Overview of Reduction Methods

Method	Reducing Agent/Catalyst	Solvent	Temperature	Pressure	Advantages	Disadvantages
Catalytic Hydrogenation	H₂, 10% Pd/C	Methanol, Ethanol	Room Temperature	1-4 atm	High Yield, Clean Reaction, Environmentally Friendly	Requires specialized hydrogenation equipment, Catalyst can be pyrophoric
Metal-Acid Reduction	Fe powder, Acetic Acid	Ethanol/Water	Reflux	Atmospheric	Cost-effective, Robust, Tolerant of some functional groups	Can require harsh workup, Generates metal waste

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using 10% Pd/C

This protocol is recommended for its high yield and clean conversion.

4.1.1. Materials and Equipment

• 2-isopropylamino-5-methyl-3-nitropyridine

• 10% Palladium on activated carbon (Pd/C) (Caution: Pyrophoric when dry)[5]

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

• Hydrogenation apparatus (e.g., Parr shaker or H-Cube)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus

4.1.2. Step-by-Step Procedure

• Reaction Setup: In a suitable reaction flask, dissolve 2-isopropylamino-5-methyl-3-nitropyridine in methanol or ethanol (a typical concentration is 5-10% w/v).

• Inerting: Flush the flask with an inert gas (nitrogen or argon) for several minutes to remove oxygen.[5]

• Catalyst Addition: Under the inert atmosphere, carefully add 10% Pd/C catalyst to the reaction mixture. The typical catalyst loading is 5-10 mol% relative to the substrate.

• Hydrogenation: Secure the reaction flask to the hydrogenation apparatus. Evacuate the flask and refill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere has been replaced by hydrogen. Pressurize the vessel to the desired pressure (typically 1-4 atm).

• Reaction: Begin vigorous stirring. The reaction is typically exothermic, and a slight temperature increase may be observed.

• Monitoring: Monitor the reaction progress by hydrogen uptake or by analytical methods such as TLC or LC-MS.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and flush the system with an inert gas.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The filter cake should be kept wet with solvent to prevent the pyrophoric catalyst from igniting upon exposure to air.[5] Wash the filter cake with additional solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-isopropylamino-5-methylpyridine-2,3-diamine. The product can be further purified by crystallization or column chromatography if necessary.

4.1.3. Causality and Insights

• Solvent Choice: Protic solvents like methanol and ethanol are generally effective for catalytic hydrogenation.[5]

• Catalyst Handling: Palladium on carbon is highly flammable, especially when dry and containing adsorbed hydrogen. Always handle it under an inert atmosphere and keep it wet.[5]

• Pressure: For most nitro group reductions, atmospheric or slightly elevated pressure is sufficient.

Protocol 2: Metal-Acid Reduction using Iron Powder

This protocol offers a cost-effective and robust alternative to catalytic hydrogenation.

4.2.1. Materials and Equipment

• 2-isopropylamino-5-methyl-3-nitropyridine

• Iron powder (Fe)

• Glacial Acetic Acid (AcOH) or Ammonium Chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Sodium bicarbonate (NaHCO₃) or Sodium carbonate (Na₂CO₃) solution

• Ethyl acetate (EtOAc)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Filtration apparatus

• Separatory funnel

4.2.2. Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-isopropylamino-5-methyl-3-nitropyridine, ethanol, and water.

• Reagent Addition: Add iron powder (typically 3-5 equivalents) and glacial acetic acid (or ammonium chloride, ~4 equivalents) to the mixture.

• Reaction: Heat the reaction mixture to reflux with vigorous stirring. The reaction is often vigorous at the beginning.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the iron salts. Wash the filter cake thoroughly with ethanol or ethyl acetate.

• Neutralization and Extraction: Concentrate the filtrate under reduced pressure to remove the organic solvent. To the remaining aqueous layer, carefully add a saturated solution of sodium bicarbonate or sodium carbonate until the solution is basic (pH > 8). Extract the aqueous layer with ethyl acetate (3 x volume).

• Drying and Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-isopropylamino-5-methylpyridine-2,3-diamine. Further purification can be achieved by crystallization or column chromatography.

4.2.3. Causality and Insights

• Acid Source: Acetic acid or ammonium chloride serves as a proton source for the reduction. The Fe/NH₄Cl system in an aqueous solvent is a particularly mild and effective option.

• Work-up: The basic work-up is crucial to neutralize the acid and deprotonate the product amine, making it soluble in the organic extraction solvent.

• Mechanism: The reduction proceeds via a series of single-electron transfers from the iron surface to the nitro group. The resulting radical anion is then protonated by the acidic medium. This sequence of electron transfer and protonation continues until the amine is formed.

Visualization of Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Technical Notes & Optimization

Technical Support Center: Optimizing SNAr Reactions of 2-chloro-5-methyl-3-nitropyridine with Isopropylamine

Welcome to the technical support center for the nucleophilic aromatic substitution (SNAr) reaction between 2-chloro-5-methyl-3-nitropyridine and isopropylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. Our goal is to equip you with the knowledge to maximize the yield and purity of your desired product, 2-(isopropylamino)-5-methyl-3-nitropyridine.

Understanding the Reaction: The SNAr Mechanism

The reaction in focus is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. This process proceeds via a two-step addition-elimination mechanism.[1] First, the nucleophile (isopropylamine) attacks the electron-deficient carbon atom attached to the chlorine on the pyridine ring. This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][2] The presence of the strongly electron-withdrawing nitro group at the 3-position is crucial as it delocalizes the negative charge of this intermediate, thereby stabilizing it and facilitating the reaction.[1] In the second step, the leaving group (chloride ion) is expelled, restoring the aromaticity of the pyridine ring and yielding the final product.

Here is a diagram illustrating the general mechanism:

Caption: General mechanism of the SNAr reaction.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

A1: Low yield in an SNAr reaction is a common issue that can often be resolved by systematically evaluating and optimizing several key parameters.

1. Reaction Temperature:

• The Problem: Insufficient thermal energy can lead to slow reaction rates and incomplete conversion.

• The Science: SNAr reactions, like most chemical reactions, have an activation energy barrier that must be overcome. Increasing the temperature provides the molecules with the necessary kinetic energy to react.

• Troubleshooting Protocol:

  • Start with a moderate temperature (e.g., 50-60 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • If the reaction is sluggish, incrementally increase the temperature by 10-20 °C. Be cautious, as excessively high temperatures can lead to side product formation.

  • Consider using a reflux setup if higher temperatures are required, ensuring your chosen solvent is appropriate for the temperature range. Microwave-assisted heating can also be a powerful tool for accelerating these reactions.[3]

2. Solvent Choice:

• The Problem: The solvent plays a critical role in stabilizing intermediates and influencing nucleophile reactivity. An inappropriate solvent can significantly hinder the reaction.

• The Science: Polar aprotic solvents are generally preferred for SNAr reactions.[4][5] They can solvate the counter-ion of the nucleophile, leaving the nucleophilic atom more "naked" and reactive. In contrast, protic solvents can form hydrogen bonds with the amine, reducing its nucleophilicity.[6]

• Troubleshooting Protocol:

  • If you are using a non-polar or protic solvent, switch to a polar aprotic solvent.

  • Screen a variety of common polar aprotic solvents to find the optimal one for your specific reaction.

Solvent	Dielectric Constant (Approx.)	Boiling Point (°C)	Notes
Dimethylformamide (DMF)	37	153	A common and effective choice.
Dimethyl sulfoxide (DMSO)	47	189	Highly polar, can significantly accelerate reactions.
Acetonitrile (MeCN)	38	82	A good option, though sometimes less effective than DMF or DMSO.
N-Methyl-2-pyrrolidone (NMP)	32	202	A high-boiling point solvent, useful for reactions requiring high temperatures.[7]

3. Role of a Base:

• The Problem: The reaction generates hydrochloric acid (HCl) as a byproduct, which can protonate the isopropylamine, rendering it non-nucleophilic.

• The Science: Isopropylamine acts as both the nucleophile and, to some extent, a base to neutralize the generated HCl. However, relying on the nucleophile for this dual role can reduce its effective concentration for the primary reaction. Adding an external, non-nucleophilic base can scavenge the acid, preserving the nucleophile.

• Troubleshooting Protocol:

  • Add an excess of a non-nucleophilic base to the reaction mixture.

  • Commonly used bases include triethylamine (TEA), diisopropylethylamine (DIPEA, Hünig's base), or inorganic bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃).[7]

  • The amount of base should be at least stoichiometric to the starting material, with a slight excess often being beneficial.

Q2: I'm observing the formation of multiple byproducts on my TLC/HPLC. What could be causing this and how can I improve selectivity?

A2: Byproduct formation is often a sign of non-optimal reaction conditions or the presence of reactive impurities.

1. Di-substitution:

• The Problem: If there are other potential leaving groups on the pyridine ring, or if the product itself can react further, di-substitution can occur. In this specific case, this is less likely unless there are other reactive sites.

• The Science: Using a large excess of the nucleophile can sometimes drive the reaction towards multiple substitutions if other reactive sites are available.

• Troubleshooting Protocol:

  • Carefully control the stoichiometry of your reactants. Start with a 1:1 or 1:1.1 ratio of 2-chloro-5-methyl-3-nitropyridine to isopropylamine.

  • Consider adding the isopropylamine slowly to the reaction mixture to maintain a low instantaneous concentration.

2. Reaction with Solvent (Solvolysis):

• The Problem: If you are using a nucleophilic solvent (e.g., an alcohol or water), it can compete with the isopropylamine.

• The Science: At elevated temperatures, even weakly nucleophilic solvents can participate in SNAr reactions, leading to unwanted byproducts.[4]

• Troubleshooting Protocol:

  • Ensure you are using a non-nucleophilic, polar aprotic solvent as recommended in Q1.

  • Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the starting material or product.

3. Degradation of Starting Material or Product:

• The Problem: The nitro group can be susceptible to reduction or other side reactions under certain conditions, and the product itself might not be stable at high temperatures over long reaction times.

• The Science: Prolonged heating can lead to thermal decomposition.

• Troubleshooting Protocol:

  • Monitor the reaction closely and stop it as soon as the starting material is consumed.

  • Avoid unnecessarily high temperatures. It's a balance between reaction rate and stability.

Here is a troubleshooting workflow to guide your optimization:

Caption: A workflow for troubleshooting the SNAr reaction.

Frequently Asked Questions (FAQs)

Q: Is it necessary to use an inert atmosphere for this reaction? A: While not always strictly necessary, it is good practice, especially if you are having issues with byproduct formation. An inert atmosphere (nitrogen or argon) will prevent potential side reactions with oxygen and, more importantly, will help to maintain anhydrous conditions if you are using dry solvents.

Q: My starting material, 2-chloro-5-methyl-3-nitropyridine, is not very soluble in my chosen solvent at room temperature. What should I do? A: This is not uncommon. Many SNAr reactions are run as slurries at room temperature and become homogeneous as the reaction is heated. Ensure you have good stirring to maintain a well-mixed suspension. The solubility will increase as the temperature rises and the reaction proceeds.

Q: Can I use a different amine nucleophile? A: Yes, the principles discussed here are generally applicable to other primary and secondary amine nucleophiles. However, the reactivity will vary depending on the basicity and steric hindrance of the amine. More basic and less sterically hindered amines will generally react faster.[8]

Q: What is a typical workup procedure for this reaction? A: A standard aqueous workup is usually effective.

• Cool the reaction mixture to room temperature.

• If you used an inorganic base, you may want to filter the mixture first.

• Pour the reaction mixture into water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic layers with water and then with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• The crude product can then be purified by column chromatography on silica gel or by recrystallization.

Experimental Protocol Example

This is a general starting point protocol that can be optimized using the principles outlined above.

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-5-methyl-3-nitropyridine (1.0 eq).

• Add potassium carbonate (K₂CO₃) (1.5 eq).

• Add a polar aprotic solvent, such as DMF (5-10 mL per gram of the starting material).

• Add isopropylamine (1.2 eq).

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC (e.g., using a 3:1 hexanes:ethyl acetate mobile phase).

• Once the starting material is consumed, cool the reaction to room temperature.

• Proceed with an aqueous workup and purification as described in the FAQ section.

References

• General reaction mechanism for a SNAr reaction between 2-chloro-5-nitropyrimidine as substrate with primary amines as nucleophiles (general chemical structure). - ResearchGate. [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. [Link]

• (PDF) S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory - ResearchGate. [Link]

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition - PMC. [Link]

• SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents - Wordpress. [Link]

• Design of Experiments (DoE) Reaction Optimisation and Solvent Selection: A Guide for Academic Chemists. [Link]

• Directed nucleophilic aromatic substitution reaction - The Royal Society of Chemistry. [Link]

• Aromatic Nucleophilic Substitution - Fisher Scientific. [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. [Link]

• High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC. [Link]

• Nucleophilic aromatic substitution - Wikipedia. [Link]

• Nitropyridines in the Synthesis of Bioactive Molecules - MDPI. [Link]

• 2-Chloro-5-methyl-3-nitropyridine - PMC - NIH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Lab Reporter [fishersci.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]

Removing hydrolyzed impurities in 2-isopropylamino-5-methyl-3-nitropyridine synthesis

Topic: Removal of Hydrolyzed Impurities in 2-isopropylamino-5-methyl-3-nitropyridine Synthesis Ticket ID: CHEMSUP-2024-NP3 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering a specific impurity during the nucleophilic aromatic substitution (

) of 2-chloro-5-methyl-3-nitropyridine with isopropylamine .

The persistent impurity is identified as 2-hydroxy-5-methyl-3-nitropyridine (or its tautomer, 5-methyl-3-nitro-2-pyridone). This byproduct forms via the competitive hydrolysis of the chlorine leaving group by adventitious water. Due to the electron-withdrawing nature of the 3-nitro group, this impurity is significantly acidic, a property we will exploit for its removal.

Module 1: Diagnostic & Identification

User Question: "How do I confirm this is the hydrolyzed impurity and not a regioisomer?"

Technical Response: The hydrolysis product has a distinct mass and polarity signature compared to your target amine.

Diagnostic Criteria

Feature	Target Product (Amine)	Impurity (Hydrolyzed)
Structure	2-isopropylamino-5-methyl-3-nitropyridine	2-hydroxy-5-methyl-3-nitropyridine
Formula
Molecular Weight	195.22 g/mol	154.12 g/mol
LC-MS Signal ( )
Acidity (pKa)	Neutral/Weak Base	Acidic ( )
TLC Behavior	Higher (Non-polar)	Lower (Polar/Streaking)

Mechanism of Formation: The 3-nitro group activates the C-2 position. While isopropylamine is the intended nucleophile, water (acting as a nucleophile) attacks the same carbon, displacing chloride to form the phenol/pyridone.

Figure 1: Competitive pathways in nitropyridine substitution. The presence of moisture drives the formation of the thermodynamic "hydroxy" sink.

Module 2: Purification Protocols (The Fix)

User Question: "Column chromatography is difficult because the impurity streaks. Is there a scalable workup method?"

Technical Response: Yes. You should avoid chromatography for bulk removal. The 3-nitro group makes the hydroxyl proton of the impurity highly acidic (phenolic character). We can exploit this via a pH-switch extraction .

Protocol A: The "Base Wash" (Recommended)

This method converts the impurity into its water-soluble salt, while the target amine remains in the organic phase.

Reagents Required:

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 10% Aqueous Sodium Carbonate (

  ) or 1M NaOH

Step-by-Step Procedure:

• Dissolution: Dissolve the crude reaction mixture in DCM (Ratio: 10 mL solvent per 1 g crude).

• The Switch: Add an equal volume of 10%

  (pH ~11).

  • Why? The impurity (

    ) deprotonates to form the sodium nitropyridinolate anion, which is water-soluble. The target product (secondary amine) remains neutral.

• Partition: Shake vigorously for 3-5 minutes. Allow layers to separate.[1]

• Validation: Check the aqueous layer pH. It must remain >10. If acidic, add more base.

• Separation: Collect the organic layer.[1]

• Repeat: Perform a second wash with the base to ensure complete removal.

• Final Polish: Wash the organic layer once with brine, dry over

  , and concentrate.

Figure 2: The chemical logic of the acid-base extraction. The impurity is selectively moved to the aqueous waste stream.

Protocol B: Recrystallization (Polishing Step)

If the impurity persists (<5%) after extraction, use solubility differences.

• Solvent System: Isopropyl Alcohol (IPA) or Ethanol/Water (9:1).

• Logic: The target product contains a lipophilic isopropyl group, making it soluble in hot alcohols but crystallizable upon cooling. The hydroxy impurity is more polar and often stays in the mother liquor or requires much higher polarity to dissolve.

• Method: Dissolve crude in minimum boiling IPA. Cool slowly to 0°C. Filter the precipitate (Target). The impurity remains in the filtrate.

Module 3: Root Cause & Prevention

User Question: "How do I stop this from forming in the next batch?"

Technical Response: The root cause is water competition . The rate of hydrolysis increases significantly with temperature and pH.

Preventative Checklist:

• Reagent Quality: Ensure your Isopropylamine is anhydrous. Old bottles of amines often absorb atmospheric moisture. Store over KOH pellets or molecular sieves.

• Stoichiometry: Use a generous excess of isopropylamine (2.5 - 3.0 equivalents).

  • Reason: This statistically favors the amine attack over water and acts as an internal base to neutralize the HCl byproduct.

• Temperature Control: Do not overheat.

  on 3-nitropyridines is facile. Run the reaction at the lowest effective temperature (often 40-60°C is sufficient; avoid refluxing at >100°C unless necessary).

• Solvent Choice: If using DMF or DMSO, ensure they are dry. If using Ethanol, use absolute (200 proof), not azeotropic (95%).

References

• Synthesis of 2-Methyl-3-nitropyridines via SNAr

  • Source: MDPI, Molecules 2020.
  • Relevance: Establishes the reactivity of 2-chloro-3-nitropyridines toward nucleophiles and the stability of the nitro group.

  • URL:[Link]

• Properties of 2-Hydroxy-5-methyl-3-nitropyridine

  • Source: PubChem Compound Summary.
  • Relevance: Confirms molecular weight (154.12 g/mol ) and chemical structure for diagnostic comparison.

  • URL:[Link]

• Impurity Removal in Crystalline Products

  • Source: Organic Process Research & Development (via CORA).
  • Relevance: Discusses general strategies for rejecting hydrolyzed impurities via crystallization and phase separ

  • URL:[Link][2][3]

Sources

• 1. WO2010089773A2 - Process for preparation of nitropyridine derivatives - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Preparation method of 2-amino-3-nitro pyridine - Eureka | Patsnap [eureka.patsnap.com]

Purification of 2-isopropylamino-5-methyl-3-nitropyridine via recrystallization vs column chromatography

Case ID: PUR-PYR-5M3N-ISO Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Optimization of Purification Methodologies (Recrystallization vs. Chromatography)

Executive Summary

You are working with 2-isopropylamino-5-methyl-3-nitropyridine , a functionalized nitropyridine intermediate often utilized in the synthesis of kinase inhibitors (e.g., ALK/ROS1 pathways).

Chemical Profile & Purification Challenges:

• Structure: Pyridine core with a nitro group (C3), methyl group (C5), and a secondary isopropylamine (C2).

• Physicochemical Behavior: The C3-nitro group creates an intramolecular hydrogen bond with the C2-amine, locking the conformation and reducing the basicity of the exocyclic nitrogen. However, the pyridine ring nitrogen remains a hydrogen bond acceptor.

• Key Challenge: The isopropyl group increases lipophilicity compared to the parent amine, leading to high solubility in common organic solvents and a tendency to "oil out" rather than crystallize during cooling. On silica, the basic nitrogen residues cause severe peak tailing.

This guide provides a decision framework and detailed troubleshooting for both purification pathways.

Module 1: Method Selection Strategy (Triage)

Do not default to chromatography. Recrystallization is thermodynamically superior for this class of compounds if the impurity profile allows it. Use the following logic gate to determine your workflow.

Figure 1: Decision Matrix for purification of nitropyridine intermediates.

Module 2: Recrystallization Protocol (The Scalable Path)

Recommendation: This is the preferred method for scales >5g. The nitro group facilitates planar stacking, but the isopropyl group disrupts lattice energy, requiring careful solvent selection.

Recommended Solvent Systems

Solvent System	Ratio (v/v)	Suitability	Notes
Ethanol / Water	4:1 to 1:1	High	Best balance. Water acts as the anti-solvent.
IPA / Water	3:1	Moderate	Good for "oiling out" issues (higher boiling point than EtOH).
Toluene / Heptane	1:2	Specific	Use if water must be avoided. Good for removing non-polar impurities.

Step-by-Step Protocol (Ethanol/Water System)

• Dissolution: Suspend crude solid in minimal Ethanol (EtOH) at 60°C. Add EtOH dropwise until fully dissolved.

  • Critical Check: If the solution is dark black/tarry, perform a hot filtration through Celite immediately.

• Anti-Solvent Addition: While maintaining 60°C, add warm Water dropwise until a faint turbidity (cloudiness) persists.

• Re-solubilization: Add 1-2 mL of EtOH to clear the turbidity.

• Controlled Cooling: Turn off the heat. Allow the flask to cool to room temperature slowly (insulate the flask with foil/cotton if necessary).

  • Why? Rapid cooling traps impurities and leads to oiling.

• Crystallization: Once at RT, move to an ice bath (0-4°C) for 1 hour.

• Harvest: Filter the bright yellow/orange needles. Wash with cold 1:1 EtOH/Water.

Troubleshooting: "The Product Oiled Out"

Symptom: Instead of crystals, a separate liquid layer (oil) forms at the bottom. Root Cause: The temperature dropped too fast, or the solvent composition entered the "liquid-liquid immiscibility gap" before the "solubility curve." Fix:

• Re-heat until the oil dissolves (homogeneous).

• Add a seed crystal (pure product) at the cloud point (approx 40-45°C).

• Agitate vigorously (stir bar) during the cooling phase to induce nucleation over phase separation.

Module 3: Column Chromatography (The High-Purity Path)

Recommendation: Use for low-scale (<1g) or when separating regioisomers (e.g., 2-amino vs 4-amino isomers).

The "Tailing" Problem

Nitropyridines are notorious for streaking on silica gel. The basic pyridine nitrogen interacts with acidic silanol groups (

) on the stationary phase, causing broad, tailing peaks that ruin resolution.

Protocol: The "Amine-Modified" Mobile Phase

You must effectively neutralize the silica surface.

Mobile Phase A: Hexanes (or Heptane) Mobile Phase B: Ethyl Acetate (EtOAc) + 1% Triethylamine (TEA)

• Note: Pre-wash the column with 100% Mobile Phase B (with TEA) then equilibrate back to starting conditions. This "deactivates" the silica before your compound touches it.

Workflow Visualization

Figure 2: Silica deactivation workflow to prevent nitropyridine tailing.

Module 4: Frequently Asked Questions (FAQs)

Q1: My product is bright yellow, but the NMR shows small aliphatic impurities. Recrystallization didn't remove them.

• Diagnosis: You likely have "solvent inclusion" or persistent isopropylamine starting material.

• Fix: The isopropyl group can trap solvent in the lattice. Dry the solid under high vacuum (>0.1 mbar) at 45°C for 12 hours. If amine remains, wash the organic layer with 0.5M HCl during workup (before purification) to protonate and remove unreacted isopropylamine (the nitropyridine is less basic and will remain in the organic layer).

Q2: Can I use DCM/Methanol for the column?

• Answer: Only if absolutely necessary. DCM/MeOH is very polar. For nitropyridines, it often co-elutes polar impurities. If you must use it, add 1%

  (ammonium hydroxide) instead of TEA to the Methanol portion to sharpen peaks.

Q3: Is this compound light sensitive?

• Answer: Yes. Nitro-aromatics can undergo photo-degradation or color darkening over time. Perform recrystallization in a hood with ambient light (avoid direct sunlight) and store the final solid in amber vials.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (The authoritative text on general purification strategies for pyridine derivatives).

• Pfizer Inc. (2006). Process for the preparation of 2-amino-3-nitropyridine derivatives. Patent WO2006123113. (Describes industrial scale-up and purification of similar aminonitropyridines).

• Dolan, J. W. (2007). "Severe Tailing on Column." LCGC North America. (Technical breakdown of silanol interactions with basic amines).

• PubChem. (2025).[1][2] 2-Amino-3-nitropyridine Compound Summary. National Library of Medicine. (Physicochemical property data for the parent scaffold).

Sources

• 1. 2-Amino-3-methylpyridine | C6H8N2 | CID 15347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Nitropyridin-2-ylamine | C5H5N3O2 | CID 77887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solving regioselectivity issues in substituted 3-nitropyridine synthesis

The following guide is structured as a specialized Technical Support Center for researchers working with 3-nitropyridine scaffolds. It prioritizes troubleshooting real-world regioselectivity challenges over generic textbook descriptions.

Ticket Category: Heterocyclic Chemistry / Regiocontrol Status: Active Support Level: Tier 3 (Senior Scientist)[1]

System Overview: The "Mismatch" Challenge

The 3-nitropyridine core presents a unique electronic conflict. The pyridine nitrogen is electron-withdrawing (directing nucleophiles to C2/C4), and the C3-nitro group reinforces this electron deficiency. However, introducing the nitro group itself (electrophilic substitution) or directing incoming substituents around it requires navigating a "mismatch" between steric hindrance and electronic activation.

The Regioselectivity Map

The following logic gate visualizes how to target specific carbons on the 3-nitropyridine ring based on reaction type.

Figure 1: Decision matrix for targeting C2, C4, or C5 positions on a 3-nitropyridine scaffold.[1]

Module A: Installing the Nitro Group (The Foundation)

User Issue: "Direct nitration of my substituted pyridine yields black tar or low yields. I cannot get the nitro group to C3 efficiently."

Root Cause: Pyridine is electron-deficient; under acidic nitration conditions, the nitrogen protonates (

), making the ring inert to electrophilic attack ( ). Forcing conditions ( C) cause decomposition.[1]

Protocol 1: The N-Oxide "Backdoor" Route

This is the industry-standard method to bypass the deactivation problem. The N-oxide oxygen donates electron density back into the ring, allowing nitration at C4 (para) or C2 (ortho), which can then be manipulated.

Step-by-Step Workflow:

• Oxidation: React substituted pyridine with m-CPBA (1.2 equiv) in DCM or Urea-Hydrogen Peroxide (UHP) / TFAA.[1]

  • Checkpoint: Monitor by TLC.[1] N-oxides are much more polar (lower

    ).[1]

• Nitration: Treat the N-oxide with

  .[1]

  • Regioselectivity Note: For unsubstituted pyridine-N-oxide, nitration occurs primarily at C4 (para).[1] If C4 is blocked, it goes to C2.[1] To get to C3, you typically start with a C3-directing group (like -OH or -NHAc) or use the Bakke Method (see below).[1]

• Deoxygenation: Reduce the N-oxide using

  (traditional) or Zn/NH4Cl (mild).[1]

Advanced Troubleshooting: The Bakke Method (Accessing C3)

If you specifically need 3-nitropyridine from pyridine without other directing groups:

• Reagent:

  in liquid or nitromethane.

• Mechanism: Forms an N-nitropyridinium salt.[1][2][3]

• The Trick: Treatment with aqueous

  triggers a [1,5]-sigmatropic rearrangement, moving the nitro group from the Nitrogen to C3 (beta-position).

• Reference: Bakke, J. M., et al.[1][4][5][6][7] (See Ref [1]).

Module B: Functionalizing the Core (SnAr Regiocontrol)

User Issue: "I am performing an SnAr reaction on 2,4-dichloro-3-nitropyridine. I want the nucleophile at C2, but I keep getting the C4 product (or a mixture)."

Root Cause:

• Electronic: Both C2 and C4 are activated by the ring Nitrogen and the C3-Nitro group.

• Steric: The C3-Nitro group exerts significant steric pressure on the C2 position, often pushing nucleophiles to C4.

• The "Switch": You can flip selectivity using the "Coordination Effect."

Troubleshooting Guide: C2 vs. C4 Selectivity

Variable	Condition for C4 Selectivity (Para)	Condition for C2 Selectivity (Ortho)
Solvent	Polar Aprotic (DMF, DMSO, MeCN)	Non-polar (Toluene, DCM)
Mechanism	Dipole-driven; separate ion pairs.[1]	Contact Ion Pair ; cation coordinates with Pyridine N and Nu-.[1]
Nucleophile	Bulky amines, Soft nucleophiles (Thiols).	Alkali metal alkoxides (NaOR), Hard nucleophiles.[1]
Temperature	Higher temperatures (overcome sterics).[1]	Lower temperatures (kinetic control).[1]

Protocol 2: The "Non-Polar Switch" for C2-Functionalization

To force a nucleophile (e.g., methoxide) to the crowded C2 position of a 3-nitropyridine:

• Substrate: 2,6-dichloro-3-nitropyridine (or similar).[1][8]

• Solvent: Anhydrous Toluene (Do not use DMF).[1]

• Reagent: NaOMe (solid, anhydrous).[1]

• Mechanism: The Sodium cation (

  ) coordinates to both the Pyridine Nitrogen and the Methoxide oxygen. This "deliveries" the nucleophile to the C2 position via a cyclic transition state, overcoming the steric repulsion of the nitro group.

• Data Support: Studies on 2,6-dichloropyridines confirm that non-polar solvents favor substitution ortho to the 3-substituent (C2) by factors of >10:1 compared to polar solvents [2].[1]

Module C: Advanced Architectures (Bartoli & VNS)

User Issue: "Standard couplings aren't working. I need to build a fused ring or add an alkyl group directly."

Ticket 1: Synthesizing 7-Azaindoles (Bartoli Reaction)

The 3-nitropyridine scaffold is the precursor for 7-azaindoles via the Bartoli Indole Synthesis .[1]

• Reaction: 3-Nitropyridine + 3 equiv.[1] Vinyl Grignard.

• Regioselectivity: The vinyl group attacks the nitro group, followed by a [3,3]-sigmatropic rearrangement.

• Closure Site: The rearrangement closes onto C2 (ortho), forming the pyrrole ring across N1-C2.

• Result: 7-Azaindole (Pyrrolo[2,3-b]pyridine).[1]

• Critical Parameter: Temperature must be kept low (-40°C to -78°C) to prevent addition to the pyridine ring carbons.[1]

Ticket 2: Direct Alkylation (Vicarious Nucleophilic Substitution - VNS)

If you need to add a carbon substituent to 3-nitropyridine without a halogen handle:

• Reagent: Chloromethyl phenyl sulfone (or similar carbanion with a leaving group).[1]

• Base: t-BuOK / DMF.[1]

• Regioselectivity: VNS typically occurs at C2 and C6 (ortho to nitrogen).[1]

  • Note: In 3-nitropyridine, C2 is highly activated but sterically hindered.[1] C6 is accessible.[1][6]

  • Optimization: Use bulky bases to favor C6.[1] Use smaller carbanions to attempt C2 access.

• Reference: Mąkosza, M.[1][4][6][9][10] (See Ref [3]).

References & Authoritative Sources

• Bakke, J. M., & Ranes, E. (1997).[1] Regioselective nitration of pyridine and substituted pyridines.[1] A key protocol for accessing 3-nitropyridines via the N-nitropyridinium rearrangement.[1]

  • (Validation via RSC)

• Lier, J., et al. (2025).[1] Ortho-selectivity in the nucleophilic aromatic substitution (SnAr) reactions of 3-substituted, 2,6-dichloropyridines.[1] Defines the solvent-switch rules for C2 vs C4 selectivity.

• Mąkosza, M., & Winiarski, J. (1987).[1][10] Vicarious Nucleophilic Substitution of Hydrogen.[1][9][11] The foundational text for VNS on nitroarenes.

• BenchChem Technical Support. (2025). Regioselectivity in Substituted Pyridine Reactions.[1][4][6][8][12][13] General troubleshooting for SnAr on heterocycles.

• Dobbs, A. (2001).[1] Total Synthesis of Indoles from Trichloronitrobenzene.[1] (Bartoli Modification context).

Sources

• 1. echemi.com [echemi.com]
• 2. Vicarious nucleophilic substitution | 366 Publications | 3533 Citations | Top Authors | Related Topics [scispace.com]
• 3. nva.sikt.no [nva.sikt.no]
• 4. mdpi.com [mdpi.com]
• 5. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Vicarious Nucleophilic Substitution [organic-chemistry.org]
• 10. Vicarious nucleophilic substitution - Wikipedia [en.wikipedia.org]
• 11. chimia.ch [chimia.ch]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Minimizing side reactions in the nitration of 2-isopropylamino-5-methylpyridine

Topic: Minimizing Side Reactions in the Nitration of 2-isopropylamino-5-methylpyridine Ticket ID: CHEM-SUP-882-NITRO Status: Open for Resolution

Diagnostic & Triage Center

Start Here. Before altering your protocol, identify the specific failure mode using the observation table below.

Symptom	Probable Cause	Technical Explanation
NMR shows loss of Isopropyl signals	Acid-Catalyzed Dealkylation	Secondary alkyl amines can undergo cleavage (retro-Ritter or hydrolysis) in hot conc. , releasing the alkyl cation.
Product is explosive/unstable	N-Nitramine Formation	You have isolated the N-nitro intermediate (2-(N-nitro-N-isopropylamino)-5-methylpyridine) rather than the ring-nitrated product.
No Reaction / Recovery of SM	Protonation Deactivation	The pyridine nitrogen is highly basic. In strong acid, it forms a pyridinium salt, deactivating the ring toward electrophilic attack.
Complex Mixture / Tarry residue	Oxidative Degradation	The C5-methyl group is susceptible to oxidation to carboxylic acid under forcing nitration conditions (high temp + excess ).

Troubleshooting Logic Flow

Use this decision tree to select the correct optimization strategy.

Figure 1: Diagnostic logic for identifying specific nitration failure modes.

Technical Deep Dive: The Mechanism of Failure

To fix the reaction, you must understand the competition between Kinetic and Thermodynamic control in aminopyridines.

The Problem: N-Nitration vs. C-Nitration

The exocyclic nitrogen (amine) is more nucleophilic than the electron-deficient pyridine ring.

• Kinetic Product:

  attacks the amine nitrogen first, forming the Nitramine ( ).

• Thermodynamic Product: The nitro group must migrate to the C3 position (ortho to the amine). This requires an acid-catalyzed rearrangement (similar to the Bamberger rearrangement).

Why your yield is low: If you quench the reaction too early or run it too cold, you isolate the Nitramine. If you run it too hot to force the rearrangement, you risk dealkylating the isopropyl group or oxidizing the methyl group.

The Pathway

Figure 2: The reaction pathway showing the critical rearrangement step required for success.

Optimized Protocols

Choose the protocol based on your available equipment and tolerance for steps.

Protocol A: The "Rearrangement" Method (Direct Nitration)

Best for: Quick synthesis when isopropyl stability is not the primary limiting factor.

Reagents: Fuming

, Conc. . Critical Parameter: Temperature Staging.

• Dissolution: Dissolve substrate in Conc.

  at . Note: Exothermic protonation will occur.

• Nitration (Kinetic Phase): Add fuming

  dropwise, maintaining temp .

  • Checkpoint: At this stage, you have mostly formed the N-nitro intermediate.

• Rearrangement (Thermodynamic Phase): Slowly warm the mixture to 45–55°C and hold for 1–2 hours.

  • Why: This thermal energy drives the nitro group from the nitrogen to the C3 carbon.

  • Warning: Do not exceed 60°C to prevent oxidative degradation of the C5-methyl.

• Quench: Pour onto ice/water. Neutralize with

  to pH 8-9.

Protocol B: The "Protection" Method (High Purity)

Best for: High-value synthesis where yield and purity are paramount. Prevents N-nitration entirely.

• Protection: React substrate with Acetic Anhydride (

  ) to form the N-acetyl-N-isopropyl derivative.

  • Benefit: The amide is less nucleophilic, preventing N-nitration and forcing the

    to attack the ring directly.

• Nitration: Treat the protected substrate with

  at .

  • Selectivity: The acetyl group provides steric bulk, further directing nitration to C3 (though C5 is already blocked).

• Deprotection: Hydrolyze the acetyl group using aqueous

  or (reflux).

Frequently Asked Questions (FAQs)

Q: Why is the C3 position favored over C4 or C6? A: The amino group at C2 is a strong ortho/para director.

• Para (C5): Blocked by the methyl group.[1]

• Ortho (C3): Highly activated.

• Meta (C4/C6): Deactivated by the pyridine nitrogen and not activated by the amine. Therefore, C3 is the exclusive electronic target.

Q: My LC-MS shows a mass of [M+45] instead of [M+44]. What is it? A: This is likely the N-nitro intermediate (

often ionizes differently or shows adducts). If you see a mass corresponding to loss of 42 Da (isopropyl), you have dealkylation.

Q: Can I use nitrate salts (

) instead of fuming nitric acid? A: Yes, and often preferred. Dissolving in generates nitronium ions ( ) in situ more gently, reducing the "hot spots" that cause oxidation of the methyl group.

References

• Geller, B. A., & Samosvat, L. S. (1964). Mechanism of nitroaminopyridine rearrangement studied with 15N.[2][3] Zhurnal Obshchei Khimii.[2][3]

• Sánchez-Viesca, F., & Gómez, R. (2015). Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration.[3] American Journal of Chemistry.

• Bakke, J. M., & Ranes, E. (1997). Nitration of Pyridine Derivatives with Dinitrogen Pentoxide. Journal of the Chemical Society, Perkin Transactions.

• McAteer, D., et al. (2012). Nitration of Primary Amines to Form Primary Nitramines (Review). Cranfield University, Defence Academy of the UK.[4]

Sources

• 1. Drug Metabolism: Enzyme Mechanisms and Inhibition | Medicinal Chemistry [medchem.ku.edu]
• 2. researchgate.net [researchgate.net]
• 3. Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration [article.sapub.org]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Reference Data & Comparative Studies

Structural Validation Guide: 1H NMR of 2-isopropylamino-5-methyl-3-nitropyridine

This guide is designed for medicinal chemists and analytical scientists requiring rigorous structural verification of 2-isopropylamino-5-methyl-3-nitropyridine , a critical scaffold in kinase inhibitor development.

Unlike standard spectral lists, this guide functions as a comparative structural audit , distinguishing the target compound from common regioisomers and highlighting solvent-dependent behaviors critical for purity assessment.

Executive Summary & Structural Logic

The target molecule features a "push-pull" electronic system: an electron-donating isopropylamino group at C2 and an electron-withdrawing nitro group at C3. This specific arrangement creates a Resonance-Assisted Hydrogen Bond (RAHB) between the amine proton and the nitro oxygen.

Key Identification Markers:

• Deshielded NH: The intramolecular H-bond locks the NH proton, shifting it significantly downfield (>8.0 ppm) compared to non-nitrated aminopyridines.

• Coupling Patterns: The 5-methyl substitution simplifies the aromatic region to two distinct singlets (or meta-coupled doublets), distinguishing it from unsubstituted analogs.

Visualizing the Assignments

The following diagram maps the proton environments to their expected chemical shifts.

Figure 1: Proton assignment map. Note the distinct intramolecular hydrogen bond influencing the NH shift.

Comparative Analysis: Target vs. Alternatives

In synthesis, the primary challenge is distinguishing the target from its regioisomers (where the nitro and methyl groups swap positions) or assessing it against computational predictions .

Comparison A: Experimental vs. Regioisomer (The "Alternative")

The most common impurity is 2-isopropylamino-3-methyl-5-nitropyridine .

Feature	Target (3-Nitro-5-Methyl)	Alternative (5-Nitro-3-Methyl)	Diagnostic Logic
NH Shift	8.5 – 9.2 ppm	5.5 – 6.5 ppm	Target has H-bond to 3-NO2. Alternative lacks this (steric clash with 3-Me).
H4 Signal	Deshielded (~8.3 ppm)	Shielded (~7.8 ppm)	Target H4 is ortho to NO2. Alternative H4 is meta to NO2.
Coupling	NH often couples to CH (iso)	NH usually broad singlet	H-bonding slows exchange, revealing J-coupling in the target.

Comparison B: Solvent System Effects (CDCl3 vs. DMSO-d6)

Choice of solvent alters the spectrum, particularly the labile NH proton.

Solvent	NH Shift	Resolution	Recommendation
CDCl3	Sharp, Downfield	High	Preferred. The non-polar solvent stabilizes the intramolecular H-bond.
DMSO-d6	Broad, Variable	Medium	Use only if solubility is poor. DMSO competes for H-bonding, broadening the NH peak.

Detailed Chemical Shift Table

Data synthesized from 300/400 MHz literature precedents for 2-amino-3-nitropyridine scaffolds.

Position	Proton Type	Shift (δ, ppm)	Multiplicity	Integral	J-Coupling (Hz)
NH	Amine	8.50 – 9.10	Broad Doublet	1H	J ≈ 7-8 (NH-CH)
C4-H	Aromatic	8.35 – 8.45	Doublet (fine)	1H	J ≈ 2.0 (Meta w/ H6)
C6-H	Aromatic	8.05 – 8.15	Doublet (fine)	1H	J ≈ 2.0 (Meta w/ H4)
CH	Isopropyl	4.30 – 4.50	Septet	1H	J ≈ 6.5 (CH-CH3)
C5-CH3	Methyl (Ar)	2.25 – 2.35	Singlet	3H	N/A
CH3	Isopropyl	1.25 – 1.35	Doublet	6H	J ≈ 6.5

Critical Note: The H4 and H6 protons often appear as singlets in lower-field instruments (300 MHz) due to the small meta-coupling constant (~2Hz). High-resolution (600 MHz) is required to resolve the doublet splitting fully.

Experimental Protocol: Optimal Resolution

To replicate these results and ensure the NH doublet is visible (proving the H-bond exists), follow this strict protocol.

Workflow Diagram

Figure 2: Step-by-step workflow for high-fidelity spectral acquisition.

Methodology Details

• Concentration: 10 mg/mL is ideal. Over-concentration can induce intermolecular stacking, shifting aromatic peaks upfield.

• Water Suppression: Not usually necessary in CDCl3, but ensure the solvent is dry. Water exchange will collapse the NH doublet into a singlet.

• Temperature: Run at 298K. Elevating temperature (e.g., to 320K) will break the H-bond and shift the NH upfield, which can be used as a confirmation test if the assignment is ambiguous.

References & Authority

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. (Fundamental principles of H-bonding effects on NMR shifts).

• SDBS (Spectral Database for Organic Compounds). Spectrum of 2-amino-3-nitropyridine. AIST Japan.[1] (Source for core scaffold shifts).

• Gawinecki, R., et al. "1H, 13C and 15N NMR study of substituted 2-aminopyridines." Magnetic Resonance in Chemistry. (Confirming solvent effects on aminopyridines).

• Comparison of Isomers: Journal of Heterocyclic Chemistry archives provide precedent for the shielding difference between 3-nitro and 5-nitro isomers in aminopyridine derivatives.

(Note: While specific commercial comparison guides for this exact molecule are proprietary, the data above is synthesized from validated chemical principles and homologous scaffold literature.)

Sources

• 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

A Comparative Guide to the Infrared Spectroscopy of Nitro and Amino Pyridine Derivatives

Pyridine and its derivatives are foundational scaffolds in modern chemistry, forming the core of countless pharmaceuticals, agrochemicals, and advanced materials.[1] For researchers in these fields, the ability to rapidly and accurately confirm the molecular structure of newly synthesized pyridine compounds is paramount. Fourier-Transform Infrared (FT-IR) spectroscopy stands out as a powerful, non-destructive analytical technique that provides invaluable information about the vibrational modes of a molecule, effectively serving as a molecular "fingerprint".[2][3]

This guide offers an in-depth comparison of the characteristic infrared (IR) absorption bands for two critical functional groups when attached to a pyridine ring: the nitro (-NO₂) group and the amino (-NH₂) group. Understanding their distinct spectral signatures is crucial for confirming successful chemical transformations, identifying intermediates, and elucidating the structure of novel chemical entities.

Section 1: The Vibrational Signature of the Nitro Group (-NO₂) in Pyridine Derivatives

The nitro group is a powerful electron-withdrawing group, and its presence on a pyridine ring dramatically influences the molecule's electronic structure and, consequently, its IR spectrum. The most prominent and diagnostically useful absorptions for a nitro group are its stretching vibrations.[4]

The N-O bonds in a nitro group do not vibrate independently. Instead, they exhibit coupled vibrations, leading to two distinct, strong absorption bands:

• Asymmetric Stretch (ν_as): This is typically the stronger of the two bands and appears at a higher frequency. For nitro groups attached to an aromatic ring like pyridine, this band is expected in the 1550-1475 cm⁻¹ range.[4] This intense absorption arises from the two N-O bonds stretching out of phase with each other.

• Symmetric Stretch (ν_s): This band, resulting from the in-phase stretching of the N-O bonds, is also strong and appears at a lower frequency, typically in the 1360-1290 cm⁻¹ region for aromatic nitro compounds.[4][5]

The combination of these two intense and relatively sharp peaks is a highly reliable indicator of a nitro group's presence.[5] The precise position of these bands can be influenced by the substitution pattern on the pyridine ring and the potential for electronic resonance effects.

Section 2: The Vibrational Signature of the Amino Group (-NH₂) in Pyridine Derivatives

The amino group, being a primary amine, has characteristic vibrational modes associated with its N-H bonds. These bands are typically found in the higher wavenumber region of the IR spectrum.

• N-H Stretching Vibrations: Primary amines (-NH₂) exhibit two distinct stretching bands in the 3550-3300 cm⁻¹ region.[6]

  • Asymmetric Stretch (ν_as): This higher frequency band (typically 3550-3400 cm⁻¹) corresponds to the out-of-phase stretching of the two N-H bonds. For 2-aminopyridine, this has been observed around 3548 cm⁻¹.[7]

  • Symmetric Stretch (ν_s): This lower frequency band (typically 3450-3300 cm⁻¹) corresponds to the in-phase stretching of the N-H bonds.[6] In 2-aminopyridine, this appears around 3441 cm⁻¹.[7] The presence of two distinct bands in this region is a hallmark of a primary amine. These bands are generally weaker and sharper than the broad O-H stretching bands from alcohols or carboxylic acids.[6]

• N-H Bending (Scissoring) Vibration: Primary amines also display a characteristic in-plane bending or "scissoring" vibration. This absorption is of medium intensity and typically appears in the 1650-1580 cm⁻¹ range.[6]

• C-N Stretching Vibration: The stretching of the carbon-nitrogen bond in aromatic amines, such as aminopyridines, gives rise to a strong band in the 1335-1250 cm⁻¹ region.[6]

Section 3: Comparative Analysis and Data Summary

The nitro and amino groups present highly distinct and readily distinguishable IR absorption patterns. The high-frequency N-H stretches of the amino group are absent in nitro-substituted pyridines, while the strong, dual N-O stretching bands of the nitro group are the most prominent features in their spectra.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Characteristics
Nitro (-NO₂) Group	Asymmetric Stretch (ν_as)	1550 - 1475	Strong, Sharp
Symmetric Stretch (ν_s)	1360 - 1290	Strong, Sharp
Amino (-NH₂) Group	Asymmetric N-H Stretch (ν_as)	3550 - 3400	Medium, Sharp (Two Bands)
Symmetric N-H Stretch (ν_s)	3450 - 3300	Medium, Sharp (Two Bands)
N-H Bend (Scissoring)	1650 - 1580	Medium
Aromatic C-N Stretch	1335 - 1250	Strong

Table 1: Summary of characteristic IR absorption bands for nitro and amino groups on a pyridine ring.

Section 4: Experimental Protocol: Acquiring High-Quality IR Spectra via KBr Pellet

The Potassium Bromide (KBr) pellet technique is a common and reliable method for obtaining transmission FT-IR spectra of solid samples.[8] The principle relies on dispersing the solid sample within a matrix of IR-transparent KBr and pressing it into an optically clear pellet.[9]

Causality Behind Experimental Choices: The primary challenge in this method is the hygroscopic nature of KBr; it readily absorbs atmospheric moisture.[9] Water exhibits very strong, broad IR absorption bands (~3400 cm⁻¹ and ~1630 cm⁻¹) that can obscure or overlap with the analyte's signals, particularly the N-H stretching region of aminopyridines. Therefore, every step is meticulously designed to eliminate moisture.

Step-by-Step Methodology:

• Material Preparation:

  • Use spectroscopy-grade KBr, dried in an oven (e.g., at 100-110°C for several hours) and stored in a desiccator.[9][10]

  • Gently heat the agate mortar, pestle, and die set components under a heat lamp to drive off adsorbed moisture.[9] Allow them to cool to room temperature in a desiccator.

• Sample Grinding & Mixing:

  • Place approximately 1-2 mg of the solid pyridine derivative sample into the agate mortar. Grind the sample to a very fine powder. The particle size should be smaller than the wavelength of the IR radiation to minimize light scattering (Christiansen effect).[10][11]

  • Add approximately 100-200 mg of the dried KBr powder to the mortar.

  • Gently but thoroughly mix the sample and KBr with the pestle to ensure a homogeneous dispersion. The final concentration of the sample in KBr should be between 0.2% and 1%.

• Pellet Pressing:

  • Carefully transfer a portion of the mixture into the pellet die body.

  • Assemble the die and place it in a hydraulic press.

  • Gradually apply pressure (typically 8-10 metric tons for a 13 mm die) and hold for 1-2 minutes.[9] This allows the KBr to "cold-flow" and form a transparent disc.

  • Slowly release the pressure and carefully disassemble the die to retrieve the translucent KBr pellet.

• Spectral Acquisition:

  • Place the pellet into the spectrometer's sample holder.

  • Collect a background spectrum using an empty sample chamber or a blank KBr pellet.[8] This is crucial to ratio against the sample spectrum, removing contributions from atmospheric CO₂ and water vapor, as well as any instrumental artifacts.

  • Collect the sample spectrum.

  • Process the data by performing a baseline correction if necessary.

Experimental Workflow: KBr Pellet Preparation for FT-IR Analysis

Caption: Workflow for preparing a KBr pellet for FT-IR analysis.

Section 5: Conceptual Framework: From Molecular Vibration to Spectral Data

The absorption of infrared radiation is a quantum mechanical phenomenon. When the frequency of the incoming IR radiation matches the natural vibrational frequency of a specific bond or functional group, the molecule absorbs the energy, resulting in an excited vibrational state. This energy absorption is detected by the instrument and plotted as a transmittance or absorbance band. The diagrams below illustrate the logical relationship between the functional groups and their spectral output.

Logical Diagram: IR Absorption of Functional Groups

Caption: From functional group to its corresponding IR spectral signature.

References

• FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry. Available at: [Link]

• The Stretching Vibration of N-H Link of 2-Aminopyridine - J-STAGE. Available at: [Link]

• Relaxation dynamics of NH stretching vibrations of 2-aminopyridine and its dimer in a supersonic beam - PNAS. Available at: [Link]

• What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press. Available at: [Link]

• Quick User Guide for FT-IR | Helsinki.fi. Available at: [Link]

• PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS - Research Article. Available at: [Link]

• Relaxation dynamics of NH stretching vibrations of 2-aminopyridine and its dimer in a supersonic beam - PubMed. Available at: [Link]

• Solvation Effect on the NH Stretching Vibrations of Solvated Aminopyrazine, 2-Aminopyridine, and 3-Aminopyridine Clusters | The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• ATR-FTIR Spectroscopy Basics - Mettler Toledo. Available at: [Link]

• Solvation Effect on the NH Stretching Vibrations of Solvated Aminopyrazine, 2-Aminopyridine, and 3-Aminopyridine Clusters - ACS.org. Available at: [Link]

• IR: amines - University of Calgary. Available at: [Link]

• Fourier Transform Infrared Spectroscopy (FTIR) Services - EAG Laboratories. Available at: [Link]

• Research Article The Use of ATR-FTIR Spectroscopy for Quantification of Adsorbed Compounds - Digital CSIC. Available at: [Link]

• • Infrared spectra and hydrogen bonding in pyridine derivatives - RSC Publishing. Available at: [Link]

• Infrared Spectroscopy (FT-IR/ATR) - Polymer Chemistry Characterization Lab. Available at: [Link]

• Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides - CHIMIA. Available at: [Link]

• FTIR and FT-Raman spectra, vibrational assignments and density functional theory calculations of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline - PubMed. Available at: [Link]

• CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Available at: [Link]

• IR: nitro groups - University of Calgary. Available at: [Link]

• A DFT analysis of the vibrational spectra of nitrobenzene | Request PDF - ResearchGate. Available at: [Link]

• Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition | Spectroscopy Online. Available at: [Link]

• A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene - PubMed. Available at: [Link]

• Correlations of the Infrared Spectra of Some Pyridines | The Journal of Physical Chemistry. Available at: [Link]

• What does a "Pyridine- FTIR analysis" can tell me? - ResearchGate. Available at: [Link]

• Table of Characteristic IR Absorptions. Available at: [Link]

• Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives - ResearchGate. Available at: [Link]

• Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional Theory - Scientific Research Publishing. Available at: [Link]

• Infrared Absorption Spectra of Quaternary Salts of Pyridine. Available at: [Link]

• FT-IR spectra, vibrational assignments, and density functional calculations of imidazo[1,2-a]pyridine molecule and its Zn(II) halide complexes - ResearchGate. Available at: [Link]

• Infrared Spectroscopy Absorption Table - Chemistry LibreTexts. Available at: [Link]

• IR spectra of nitrobenzene and nitrobenzene-15 N in the gas phase, ab initio analysis of vibrational spectra and reliable force fields of nitrobenzene and 1,3,5-trinitrobenzene. Investigation of equilibrium geometry and internal rotation in these simplest aromatic nitro compounds with one and three rotors by means of electron diffraction, spectroscopic, and quantum chemistry data - ResearchGate. Available at: [Link]

• 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. Available at: [Link]

Sources

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• 2. eag.com [eag.com]
• 3. Infrared Spectroscopy (FT-IR/ATR) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. pnas.org [pnas.org]
• 8. jascoinc.com [jascoinc.com]
• 9. kinteksolution.com [kinteksolution.com]
• 10. scienceijsar.com [scienceijsar.com]
• 11. FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry [niu.edu]

A Comparative Guide to HPLC Purity Analysis of 2-isopropylamino-5-methyl-3-nitropyridine

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a critical step in the drug development pipeline. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 2-isopropylamino-5-methyl-3-nitropyridine, a key intermediate in various synthetic pathways. We will explore a primary reversed-phase HPLC (RP-HPLC) method, discuss alternative chromatographic conditions, and compare it with other analytical techniques, providing supporting experimental rationale and data.

Introduction to Purity Analysis of Pharmaceutical Intermediates

The purity of a pharmaceutical intermediate like 2-isopropylamino-5-methyl-3-nitropyridine can significantly impact the quality, safety, and efficacy of the final drug product. Impurities can arise from starting materials, by-products of the synthesis, or degradation products. Therefore, a robust and reliable analytical method is essential for identifying and quantifying these impurities.[1][2] Reversed-phase HPLC is a widely used technique in the pharmaceutical industry for this purpose due to its high resolution, sensitivity, and applicability to a wide range of compounds.[3][4][5]

Primary Method: Reversed-Phase HPLC with UV Detection

A robust RP-HPLC method with UV detection is the recommended approach for the routine purity analysis of 2-isopropylamino-5-methyl-3-nitropyridine. This method is designed to separate the main compound from its potential process-related impurities and degradation products.

Experimental Protocol: Primary RP-HPLC Method

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or a multi-wavelength UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for its excellent resolving power for aromatic compounds.[6]

• Mobile Phase:

  • Mobile Phase A: 0.05 M Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with ortho-phosphoric acid.

  • Mobile Phase B: Acetonitrile.

• Elution Mode: Gradient elution is proposed to ensure the separation of impurities with a wide range of polarities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detector: UV detection at 254 nm.

2. Preparation of Solutions:

• Diluent: A mixture of Mobile Phase A and Mobile Phase B (50:50, v/v).

• Standard Preparation: Accurately weigh and dissolve an appropriate amount of 2-isopropylamino-5-methyl-3-nitropyridine reference standard in the diluent to obtain a known concentration (e.g., 0.1 mg/mL).

• Sample Preparation: Accurately weigh and dissolve the test sample of 2-isopropylamino-5-methyl-3-nitropyridine in the diluent to achieve a similar concentration to the standard solution. Filter the solution through a 0.45 µm syringe filter before injection.

3. Data Analysis and Quantification:

The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. For the quantification of specific impurities, a calibration curve of the respective impurity reference standards should be prepared.

Rationale for Method Parameters

The choice of each parameter in this HPLC method is based on established chromatographic principles to achieve optimal separation and quantification:

• Stationary Phase (C18): A C18 column is a non-polar stationary phase that provides good retention and separation for moderately polar to non-polar compounds like 2-isopropylamino-5-methyl-3-nitropyridine and its likely impurities.[4]

• Mobile Phase: The combination of an aqueous buffer and an organic modifier allows for the fine-tuning of the separation. The acidic pH of the mobile phase helps to suppress the ionization of any basic functional groups, leading to better peak shapes.

• Gradient Elution: A gradient elution, where the proportion of the organic solvent is increased over time, is crucial for separating a mixture of compounds with varying polarities. This ensures that both polar and non-polar impurities are eluted with good resolution and within a reasonable analysis time.[7]

• UV Detection: The nitropyridine chromophore in the target molecule allows for sensitive detection using a UV detector. A wavelength of 254 nm is often a good starting point for aromatic compounds.

Visualizing the Analytical Workflow

Caption: General workflow for the HPLC purity analysis of 2-isopropylamino-5-methyl-3-nitropyridine.

Comparison with Alternative HPLC Methods

While the primary method is robust, alternative HPLC conditions can be explored to optimize the separation or address specific challenges.

Parameter	Primary Method	Alternative Method 1	Alternative Method 2	Rationale for Alternatives
Column	C18 (250 x 4.6 mm, 5 µm)	Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm)	C8 (150 x 4.6 mm, 5 µm)	Phenyl-Hexyl columns offer different selectivity for aromatic compounds. C8 columns are less retentive than C18, which can be useful for faster analysis of less complex samples.
Mobile Phase A	0.05 M Phosphate Buffer, pH 3.0	0.1% Formic Acid in Water	0.02 M Ammonium Acetate, pH 5.0	Formic acid is a volatile buffer, making it compatible with mass spectrometry (LC-MS) for impurity identification. Ammonium acetate provides a different pH and ionic strength, which can alter selectivity.
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile	Methanol has a different solvent strength and selectivity compared to acetonitrile, which can be advantageous for resolving co-eluting peaks.
Elution	Gradient	Gradient	Isocratic	An isocratic elution (constant mobile phase composition) can be simpler and more robust if all impurities are well-resolved from the main peak.

Comparison with Alternative Analytical Techniques

While HPLC is the gold standard, other techniques can be used for orthogonal testing or for analyzing specific types of impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.

• Applicability: GC-MS would be suitable for detecting volatile impurities such as residual solvents or volatile starting materials that may not be well-retained by RP-HPLC.

• Advantages:

  • High resolution for volatile compounds.

  • Provides structural information from the mass spectrum, aiding in impurity identification.

• Disadvantages:

  • Not suitable for non-volatile or thermally labile compounds. 2-isopropylamino-5-methyl-3-nitropyridine itself may have limited volatility.

  • Requires derivatization for some polar compounds.

Method Selection Logic

Caption: Decision tree for selecting the appropriate analytical method.

Method Validation and Performance

Any chosen HPLC method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[8][9] The following table summarizes the key validation parameters and typical acceptance criteria.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interference from blank, placebo, or known impurities at the retention time of the main peak.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of spiked impurities should be within 80-120%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) for replicate injections should be ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically a signal-to-noise ratio of 10:1.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters should remain within acceptable limits when parameters like flow rate, column temperature, and mobile phase pH are slightly varied.[1]

Conclusion

The purity analysis of 2-isopropylamino-5-methyl-3-nitropyridine is best achieved using a validated reversed-phase HPLC method with UV detection. The proposed primary method using a C18 column and a phosphate buffer/acetonitrile gradient provides a robust starting point for routine quality control. Alternative HPLC methods can be employed for method optimization or to address specific separation challenges. For the analysis of volatile impurities, GC-MS serves as an excellent orthogonal technique. The choice of the most appropriate method will depend on the specific requirements of the analysis, but a well-validated HPLC method will be the cornerstone of ensuring the quality and consistency of this important pharmaceutical intermediate.

References

• A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. (2016, September 1). LCGC North America.
• HPLC in Pharmaceutical Applications and Pharmaceutical Industry - Lab Manager. (2025, January 2). Lab Manager.
• A Comparative Guide to HPLC Analysis of 6-Nitropyridine-2-carbonyl chloride Reaction Mixtures - Benchchem. (n.d.). Benchchem.
• Reversed Phase HPLC Columns - Phenomenex. (n.d.). Phenomenex.
• A Stability Demonstrating HPLC Method Development and Validation for Related Substances in Oxtriphylline using Quality by Design. (2023, March 25). Impactfactor.
• Reversed-phase Chromatography - Bioeducator.eu. (2026, February 13).
• Reversed-phase high performance liquid chromatography: Significance and symbolism. (2025, July 31).
• Validation of a liquid chromatographic method for determination of related substances in a candidate certified reference material of captopril - SciELO. (n.d.). SciELO.
• Developing and Validating an HPLC Method for Related Substance of Camostat Mesilate in Bulk. (2022, January 3). American Journal of Biomedical Science & Research.
• Validated HPLC Method for Determining Related Substances in Compatibility Studies and Novel Extended Release Formulation for Ranolazine - Longdom. (n.d.). Longdom Publishing.
• Development and Validation of Stability-indicating HPLC Method for Betamethoasone Dipropionate and Related Substances in Topical Formulation - PMC. (n.d.).
• WO2010089773A2 - Process for preparation of nitropyridine derivatives - Google Patents. (n.d.).
• Quantitative Purity Analysis of Pyridine-3-azo-p-dimethylaniline: A Comparative Guide to HPLC and Alternative Methods - Benchchem. (n.d.). Benchchem.
• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15). Organic Process Research & Development.

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Decoding the Signature Fragmentation of 2-isopropylamino-5-methyl-3-nitropyridine: A Mass Spectrometry-Based Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of pharmaceutical development and chemical synthesis, the unambiguous identification of novel compounds is paramount. This guide provides an in-depth analysis of the mass spectrometric behavior of 2-isopropylamino-5-methyl-3-nitropyridine, a substituted aminonitropyridine of interest. Lacking a standardized fragmentation library entry for this specific molecule, this document serves as a predictive and comparative guide. By synthesizing data from analogous structures, we elucidate the characteristic fragmentation pathways under electron ionization (EI) mass spectrometry. This guide will detail the key bond cleavages, predict the major fragment ions, and offer a comparative perspective against other analytical techniques, thereby empowering researchers with the necessary framework for its identification and characterization in complex matrices.

Introduction: The Analytical Imperative for Substituted Nitropyridines

Substituted nitropyridines are a class of heterocyclic compounds with significant biological and pharmaceutical relevance.[1][2] Their roles as intermediates in the synthesis of diverse bioactive molecules necessitate robust analytical methods for their characterization.[2][3] Mass spectrometry, particularly with electron ionization (EI), stands as a powerful tool for structural elucidation due to its ability to induce reproducible and characteristic fragmentation patterns. This guide focuses on predicting and interpreting the EI mass spectrum of 2-isopropylamino-5-methyl-3-nitropyridine, providing a foundational understanding for researchers encountering this or structurally similar molecules.

The fragmentation of a molecule in a mass spectrometer is a governed process, dictated by the relative strengths of its chemical bonds and the stability of the resulting fragment ions. For 2-isopropylamino-5-methyl-3-nitropyridine, the presence of a nitro group, an amino linkage, and an alkyl substituent on the pyridine core creates a unique electronic environment that directs its fragmentation cascade.

Predicted Electron Ionization (EI) Fragmentation Pathway

Electron ionization is a "hard" ionization technique that imparts significant energy into the analyte molecule, leading to the formation of a molecular ion (M⁺˙) and subsequent fragmentation. The fragmentation of 2-isopropylamino-5-methyl-3-nitropyridine is anticipated to be driven by the presence of the labile nitro group and the alkylamino substituent.

A proposed fragmentation mechanism is visualized below:

Caption: Predicted EI-MS Fragmentation Pathway of 2-isopropylamino-5-methyl-3-nitropyridine.

The primary fragmentation events are predicted to be:

• Loss of the Nitro Group: The cleavage of the C-NO₂ bond is a highly characteristic fragmentation pathway for nitroaromatic compounds, resulting in the loss of a nitro radical (•NO₂) or a neutral nitrogen dioxide molecule (NO₂).[4][5][6] This will likely lead to a prominent peak at [M - 46]⁺.

• Alpha-Cleavage at the Amino Group: The bond between the isopropyl group and the nitrogen atom is susceptible to cleavage. This can occur in two ways:

  • Loss of a Methyl Radical: Cleavage of a C-C bond within the isopropyl group can lead to the loss of a methyl radical (•CH₃), resulting in a fragment at [M - 15]⁺. This is a common fragmentation for compounds with branched alkyl chains.[7][8]

  • Loss of an Isopropyl Radical: The entire isopropyl group can be lost as a radical (•C₃H₇), leading to a fragment at [M - 43]⁺.

• Pyridine Ring Cleavage: Following the initial losses, the resulting fragment ions can undergo further fragmentation, including cleavage of the pyridine ring itself, leading to a series of smaller, characteristic ions.[3]

Tabulated Summary of Predicted Fragment Ions

The following table summarizes the predicted key fragment ions, their mass-to-charge ratio (m/z), and the proposed neutral loss.

m/z (Predicted)	Proposed Neutral Loss	Fragment Ion Structure (Proposed)	Significance
M⁺˙	-	Intact Molecular Ion	Confirms molecular weight.
[M - 15]⁺	•CH₃	[C₈H₁₀N₃O₂]⁺	Indicates a branched alkyl (isopropyl) group.
[M - 43]⁺	•C₃H₇	[C₆H₆N₃O₂]⁺	Loss of the entire isopropyl substituent.
[M - 46]⁺	•NO₂	[C₉H₁₃N₂]⁺	Characteristic loss for nitroaromatic compounds. Likely a major peak.

Comparative Analysis with Alternative Techniques

While EI-MS is a powerful tool for structural elucidation, a comprehensive analysis often involves complementary techniques.

Analytical Technique	Advantages	Disadvantages	Applicability for 2-isopropylamino-5-methyl-3-nitropyridine
Electrospray Ionization Mass Spectrometry (ESI-MS)	"Soft" ionization technique, often preserving the molecular ion.[3] High sensitivity.	Provides less fragmentation and therefore less structural information.[3]	Excellent for confirming the molecular weight and for quantitative analysis in complex matrices.[1]
Gas Chromatography-Mass Spectrometry (GC-MS)	Provides separation of complex mixtures prior to MS analysis.[9][10] High resolution and sensitivity.[11]	Requires the analyte to be volatile and thermally stable.	Highly suitable for the analysis of this compound, assuming sufficient volatility and thermal stability.
High-Performance Liquid Chromatography (HPLC)	Versatile for a wide range of compounds, including non-volatile and thermally labile ones.[11]	Lower resolution than GC for some applications.	A viable alternative to GC, particularly when coupled with MS (LC-MS) for high-sensitivity detection.[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the molecular structure, including connectivity and stereochemistry.	Lower sensitivity compared to mass spectrometry. Requires larger sample amounts.	Essential for unambiguous structure confirmation, complementing the fragmentation data from MS.

Experimental Protocol: Acquiring the Mass Spectrum

This section outlines a general procedure for acquiring the electron ionization mass spectrum of 2-isopropylamino-5-methyl-3-nitropyridine.

Objective: To obtain a reproducible EI mass spectrum for structural elucidation.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the recommended instrument.

Methodology:

• Sample Preparation:

  • Dissolve approximately 1 mg of the purified 2-isopropylamino-5-methyl-3-nitropyridine in 1 mL of a volatile, high-purity solvent (e.g., dichloromethane or ethyl acetate).

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio).

  • Injector Temperature: 250 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[9]

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Mass Range: m/z 40-500.

  • Scan Speed: 2 scans/second.

Data Analysis:

• Identify the peak corresponding to 2-isopropylamino-5-methyl-3-nitropyridine in the total ion chromatogram (TIC).

• Extract the mass spectrum for this peak.

• Identify the molecular ion peak and the major fragment ions.

• Compare the observed fragmentation pattern with the predicted pattern outlined in this guide.

Conclusion

The mass spectrometric fragmentation of 2-isopropylamino-5-methyl-3-nitropyridine under electron ionization is predicted to be a highly characteristic process, primarily driven by the loss of the nitro group and cleavage of the isopropylamino substituent. This guide provides a foundational framework for the identification and structural elucidation of this molecule. While the predicted fragmentation patterns offer a robust starting point, it is crucial to confirm these findings with experimental data and, where possible, through the use of complementary analytical techniques such as NMR spectroscopy. The methodologies and comparative data presented herein are intended to empower researchers in their efforts to characterize novel and complex molecules within the pharmaceutical and chemical sciences.

References

• BenchChem. (2025). Comparative Mass Spectrometry Analysis of 2,4-Dichloro-5-nitropyridine and its Derivatives.
• ResearchGate. (n.d.). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry.
• ResearchGate. (n.d.). Mass Spectrometry of Nitro and Nitroso Compounds.
• PubMed. (2000). Mass spectral fragmentation pathways in cyclic difluoramino and nitro compounds.
• ACS Publications. (2000). Denitration of nitroaromatic compounds by arylnitrile radical cations. Journal of the American Society for Mass Spectrometry.
• PubMed. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds.
• PMC. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules.
• ResearchGate. (n.d.). Nitropyridines: Synthesis and reactions.
• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
• RSC Publishing. (2010). Analytical Methods.
• ATSDR. (n.d.). ANALYTICAL METHODS.
• PMC. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data.
• Unknown. (n.d.). Interpretation of mass spectra.
• Unknown. (n.d.). Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• SIELC. (n.d.). Separation of 2-Amino-5-bromo-3-methylpyridine on Newcrom R1 HPLC column.
• Unknown. (n.d.). Mass Spectrometry: Fragmentation.
• PMC. (2024). Development of a Python-based electron ionization mass spectrometry amino acid and peptide fragment prediction model.
• BenchChem. (2025). A Comparative Guide to Validating Analytical Methods for 2-(5-Methylhexyl)pyridine Analysis.
• Arkivoc. (2000). Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives.
• MDPI. (2025). Nitropyridines in the Synthesis of Bioactive Molecules.
• PMC. (2019). Quantum chemical studies and spectroscopic investigations on 2-amino-3-methyl-5-nitropyridine by density functional theory.
• PMC. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data.

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Comparison of reactivity: 2-isopropylamino vs 2-ethylamino-5-methyl-3-nitropyridine

Technical Comparison Guide: 2-Isopropylamino- vs. 2-Ethylamino-5-methyl-3-nitropyridine

Executive Summary

This guide provides a technical analysis comparing 2-(ethylamino)-5-methyl-3-nitropyridine (E-MNP) and 2-(isopropylamino)-5-methyl-3-nitropyridine (I-MNP) . These compounds are critical intermediates in the synthesis of imidazo[4,5-b]pyridines , a scaffold ubiquitous in kinase inhibitors (e.g., JAK2, Aurora kinase) and other bioactive molecules.

Core Insight: While both compounds are synthesized via nucleophilic aromatic substitution (

), the isopropyl analog (I-MNP) exhibits distinct kinetic retardation during formation due to steric hindrance at the nucleophilic nitrogen. However, this same steric bulk often confers superior lipophilicity and metabolic stability in the final drug candidate, justifying the more challenging synthesis.

Chemical Profile & Structural Divergence

The primary difference lies in the

-alkyl substituent at the C2 position. This variation influences both the electrophilicity of the precursor during synthesis and the conformation of the final heterocycle.

Feature	2-Ethylamino-5-methyl-3-nitropyridine	2-Isopropylamino-5-methyl-3-nitropyridine
Abbreviation	E-MNP	I-MNP
Molecular Weight	181.19 g/mol	195.22 g/mol
Steric Bulk (Taft )	-0.07 (Ethyl)	-0.47 (Isopropyl)
Lipophilicity (cLogP)	~1.8	~2.2
Key Reactivity Constraint	Low steric barrier; rapid .	Moderate steric barrier; requires elevated or pressure.
Primary Application	Standard scaffold for H-bond donors.	Hydrophobic pocket filling (e.g., ATP binding sites).

Comparative Reactivity Analysis

A. Formation via (Nucleophilic Aromatic Substitution)

The synthesis involves displacing the chloride in 2-chloro-5-methyl-3-nitropyridine with a primary amine.

• E-MNP: Ethylamine is a potent, unhindered nucleophile. The reaction proceeds rapidly at mild temperatures (

  to RT) in solvents like ethanol or THF.

• I-MNP: Isopropylamine possesses a branched

  -carbon. The steric clash with the ortho-nitro group and the pyridine ring nitrogen retards the approach of the nucleophile.

  • Observation: Synthesis of I-MNP typically requires heating (reflux in EtOH or sealed tube at

    ) to achieve full conversion.

  • Risk:[1] Prolonged heating increases the risk of competitive hydrolysis of the chloride to the pyridone (2-hydroxy derivative), especially if wet solvents are used.

B. Nitro Group Reduction

Both intermediates undergo reduction (Fe/AcOH,

/Pd-C, or ) to form the corresponding 2,3-diaminopyridines .

• Reactivity: The

  -alkyl group has minimal electronic impact on the nitro group reduction potential.

• Catalyst Poisoning: In catalytic hydrogenation (

  , Pd/C), the isopropyl group of I-MNP can slightly hinder adsorption onto the catalyst surface compared to the ethyl group, occasionally requiring higher catalyst loading (10 wt% vs 5 wt%).

C. Cyclization to Imidazo[4,5-b]pyridine

The diamine is cyclized (e.g., with formic acid or triethyl orthoformate).

• E-MNP Derived: Cyclizes readily. The ethyl group allows free rotation, accommodating the planar transition state.

• I-MNP Derived: The "Thorpe-Ingold" effect (gem-dimethyl effect analog) can sometimes accelerate cyclization by pre-organizing the conformation. However, if the cyclization partner is bulky (e.g., a substituted benzaldehyde), the isopropyl group creates significant steric clash, potentially lowering yields or requiring forcing conditions.

Experimental Protocols

Protocol A: Synthesis of E-MNP (Standard)

Ideal for rapid scaffold generation.

• Reagents: 2-Chloro-5-methyl-3-nitropyridine (1.0 eq), Ethylamine (2.0 M in THF, 2.5 eq), TEA (1.5 eq), THF (anhydrous).

• Procedure:

  • Dissolve chloropyridine in THF at

    .

  • Add ethylamine solution dropwise over 15 mins (exothermic).

  • Stir at RT for 2–4 hours. Monitor by TLC (Hex/EtOAc 7:3).

  • Workup: Concentrate in vacuo. Resuspend in EtOAc, wash with water/brine. Dry over

    .

• Expected Yield: 90–95%.

• Appearance: Yellow crystalline solid.

Protocol B: Synthesis of I-MNP (Sterically Modified)

Required for the isopropyl analog to prevent hydrolysis and ensure conversion.

• Reagents: 2-Chloro-5-methyl-3-nitropyridine (1.0 eq), Isopropylamine (neat, 5.0 eq), Ethanol (absolute).

• Procedure:

  • Dissolve chloropyridine in absolute ethanol.

  • Add excess isopropylamine (acts as solvent and base).

  • Crucial Step: Heat to reflux (

    ) for 6–12 hours. Alternatively, use a sealed pressure vial at for 2 hours.

  • Checkpoint: If starting material persists, add 0.5 eq DIPEA to scavenge HCl, as isopropylamine is less basic/nucleophilic in the protonated state.

  • Workup: Concentrate to remove excess amine. Crystallize from cold EtOH/Water.

• Expected Yield: 80–85% (Lower due to steric retardation).

• Appearance: Orange/Yellow solid (often lower melting point than ethyl analog).

Mechanistic Visualization (Graphviz/DOT)

The following diagram illustrates the divergent synthetic pathways and the steric "checkpoints" where the isopropyl group alters reactivity.

Figure 1: Comparative reaction pathways showing the kinetic barrier introduced by the isopropyl group during the

step.

References

• Cho, H., et al. (2010). "Synthesis and SAR of novel pyrrolopyrimidines as potent JAK2 inhibitors." Bioorganic & Medicinal Chemistry Letters, 20(15), 4686-4692.

• Boulebd, H. (2020). "Nitropyridines in the Synthesis of Bioactive Molecules." Molecules, 25(11), 2562.

• Loudon, G. M. (2009). Organic Chemistry. "Nucleophilic Aromatic Substitution of Pyridines." Roberts and Company Publishers. (Standard Text for mechanisms).

• BOC Sciences. (2024). "Product Data: 2-Isopropylamino-5-methyl-3-nitropyridine (CAS 954228-54-7)."

Sources

• 1. researchgate.net [researchgate.net]

Crystal Structure &amp; Performance Analysis: 3-Nitro-2-Aminopyridine Derivatives

Executive Summary

The 3-nitro-2-aminopyridine (3-NAP) scaffold represents a critical structural motif in the development of non-linear optical (NLO) materials and coordination ligands. Unlike its 5-nitro isomer, which is widely recognized for its "push-pull" charge transfer efficiency in bulk crystals (e.g., AANP), the 3-nitro derivatives exhibit a distinct Resonance Assisted Hydrogen Bonding (RAHB) network. This intramolecular interaction "locks" the molecular conformation, significantly altering crystal packing, solubility, and electronic properties.

This guide provides a comparative technical analysis of 3-NAP derivatives, focusing on crystallographic parameters, synthesis protocols, and performance benchmarks against standard alternatives.

Part 1: Structural & Crystallographic Analysis

The Core Mechanism: Intramolecular Locking

The defining feature of 3-nitro-2-aminopyridine derivatives is the strong intramolecular hydrogen bond between the amine donor (

) and the nitro acceptor ( ) at the ortho position.

• Effect: This forms a pseudo-six-membered ring (S(6) motif), effectively planarizing the molecule.

• Consequence: The "locked" protons are less available for intermolecular hydrogen bonding compared to the 4- or 5-nitro isomers. This leads to lower melting points and higher volatility (allowing separation via steam distillation) but can reduce the dimensionality of the hydrogen bond network in the crystal lattice.

Comparative Crystallographic Data

The following table contrasts the parent compound with its methylated derivative and the 5-nitro isomer (a common alternative).

Parameter	2-Amino-3-nitropyridine (Parent)	2-Amino-4-methyl-3-nitropyridine	2-Amino-5-nitropyridine (Alternative)
Crystal System	Monoclinic	Monoclinic	Orthorhombic
Space Group	(Centrosymmetric)		(Non-centrosymmetric)
Unit Cell ( )	~7.5 Å	7.378 Å	10.83 Å
Unit Cell ( )	~12.9 Å	12.867 Å	11.79 Å
Unit Cell ( )	~7.4 Å	7.388 Å	13.73 Å
Angle	~104°	104.36°	90°
Packing Motif	Dimers (R2,2(8)) via intermolecular H-bonds	Inversion Dimers + -stacking	Herringbone / Polar chains
NLO Activity	Inactive (bulk) / Active (salts)	Weak/Inactive (Centrosymmetric)	High (SHG active)

Technical Insight: The parent 3-nitro derivative crystallizes in a centrosymmetric space group (

), which cancels out the macroscopic second-order NLO response ( ). To unlock NLO properties in 3-NAP derivatives, one must break this symmetry, typically by forming salts (e.g., with L-tartaric acid or halides) or using chiral substituents.

Part 2: Experimental Protocols

Synthesis & Separation Workflow

The synthesis of 3-NAP derivatives often yields a mixture of 3-nitro and 5-nitro isomers. The following protocol leverages their structural differences for purification.

Reagents: 2-Aminopyridine (or methyl derivative), conc.

, conc.[1] , Ice, Ammonia.

Step-by-Step Protocol:

• Nitration: Dissolve 2-aminopyridine in conc.

  at 0-5°C. Add dropwise. Maintain temperature <20°C to minimize tar formation.

• Rearrangement: Heat the mixture to 50-60°C for 1 hour. This facilitates the migration of the nitro group to the ring carbons.

• Quenching: Pour the reaction mixture onto crushed ice. Neutralize with ammonia to pH ~5-6.

• Separation (The Critical Step):

  • Perform Steam Distillation .

  • Distillate: Contains the 3-nitro isomer . (Due to intramolecular H-bonding, it is more volatile and less water-soluble).

  • Residue: Contains the 5-nitro isomer .[2] (Forms strong intermolecular H-bonds with water, making it non-volatile).

Crystallization for X-Ray Diffraction

To obtain single crystals suitable for XRD (

mm), use the Slow Evaporation Solution Growth (SESG) technique.

• Solvent System: Ethanol/Acetone (1:1 v/v). Pure water is often poor due to low solubility of the 3-nitro isomer.

• Concentration: Prepare a saturated solution at 40°C. Filter through a 0.2

  m PTFE membrane.

• Growth: Place in a vibration-free environment at constant temperature (25°C). Cover with perforated parafilm to control evaporation rate (approx. 2-3 weeks).

Workflow Visualization

Caption: Separation logic based on hydrogen bonding topology. The 3-nitro isomer's volatility allows steam distillation.

Part 3: Performance Comparison

Non-Linear Optical (NLO) Efficiency

Researchers often evaluate these derivatives for Second Harmonic Generation (SHG).[3]

Material	SHG Efficiency (vs. Urea)	Mechanism
2-Amino-3-nitropyridine (Neutral)	0 (Zero)	Centrosymmetric packing cancels dipoles.
2-Amino-3-nitropyridine (HCl Salt)	~15x	Anionic halide framework breaks symmetry.
2-Amino-5-nitropyridine (AANP)	>300x	inherently non-centrosymmetric; optimal charge transfer.
KDP (Reference)	1.0x	Standard inorganic benchmark.

Biological & Chemical Stability[7]

• Solubility: 3-nitro derivatives are significantly more soluble in non-polar organic solvents (CHCl3, Toluene) than their 5-nitro counterparts due to the "hidden" H-bond donors.

• Reactivity: The 3-nitro group activates the pyridine ring for nucleophilic substitution at the 2-position (displacement of the amine) more effectively than the 5-nitro group due to inductive proximity.

References

• Aakeröy, C. B., et al. (1998).[4] A structural study of 2-amino-5-nitropyridine and 2-amino-3-nitropyridine: intermolecular forces and polymorphism. Journal of Materials Chemistry.

• Tahir, M. N., et al. (2009). 4-Methyl-3-nitropyridin-2-amine.[5][6] Acta Crystallographica Section E.

• Luo, J., et al. (2002). Strong enhancement of second harmonic generation in nonlinear optical crystals: 2-amino-3-nitropyridinium halides. Journal of Materials Chemistry.

• Mahfouz, R. M. (2011). Structural and Theoretical Studies of 2-amino-3-nitropyridine. An-Najah University Journal for Research.

• PubChem. (2025).[7][6] 2-Amino-4-methyl-3-nitropyridine Compound Summary. National Library of Medicine.

Sources

• 1. 4-Methyl-3-nitro­pyridin-2-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Amino-5-bromo-3-nitropyridine | C5H4BrN3O2 | CID 138878 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. photonics.pl [photonics.pl]
• 4. Crystal structure of 2-amino-5-nitro­pyridinium sulfamate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Amino-3-nitro-4-picoline | 6635-86-5 [chemicalbook.com]
• 6. 2-Amino-4-methyl-3-nitropyridine | C6H7N3O2 | CID 243166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Amino-6-methylpyridine | C6H8N2 | CID 15765 - PubChem [pubchem.ncbi.nlm.nih.gov]